(E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

Core Science & Biosynthesis

Photophysical Characterization of Butyl 4-Methoxycinnamate: UV-Vis Absorption and Molar Absorptivity

Executive Summary

Butyl 4-methoxycinnamate (B4MAC) is a highly efficient ultraviolet-B (UV-B) filter belonging to the cinnamate ester family. Widely utilized in photoprotection research, dermatological formulations, and polymer stabilization, its efficacy is entirely dependent on its photophysical properties. This technical guide provides an in-depth analysis of the UV-Vis absorption spectrum and molar absorptivity (ε) of B4MAC, detailing the underlying quantum mechanical transitions, comparative structural homology, and the precise experimental methodologies required to accurately quantify these parameters without the interference of photoisomerization artifacts.

Photophysical Architecture: The Chromophore

The robust UV-B absorbing capability of B4MAC is dictated by its core chromophore: the p-methoxycinnamate moiety.

From an electronic perspective, the molecule features a highly conjugated system comprising a benzene ring, an alkene double bond, and a carbonyl group. The presence of the para-methoxy (–OCH₃) group acts as a powerful electron-donating auxochrome . By donating electron density through resonance into the conjugated π-system, the auxochrome significantly lowers the energy gap required for the π → π* electronic transition.

This structural configuration effectively shifts the absorption maximum (λmax) into the critical UV-B region (290–320 nm), allowing the molecule to intercept high-energy photons before they can induce cyclobutane pyrimidine dimers in DNA or oxidative stress in polymer matrices[1].

UV-Vis Absorption Spectrum & Molar Absorptivity

Spectral Profile and the Trans-Cis Isomerization

In its ground state, B4MAC exists predominantly as the thermodynamically stable trans-isomer . When dissolved in a polar protic solvent such as ethanol, trans-B4MAC exhibits a broad and intense absorption band with a λmax at approximately 310 nm [1].

However, upon absorption of UV radiation, the molecule undergoes a rapid non-radiative relaxation process characterized by trans-to-cis photoisomerization . This structural shift drastically alters the molecule's coplanarity, reducing the extent of orbital overlap. Consequently, the cis-isomer exhibits both a hypsochromic shift (blue shift to ~291 nm) and a severe hypochromic effect (reduction in absorption intensity)[2].

Logical relationship of B4MAC photoisomerization and its impact on molar absorptivity.

Molar Absorptivity (ε) Extrapolation via Homologous Series

The molar absorptivity (ε), or extinction coefficient, quantifies how strongly a chemical species absorbs light at a given wavelength. Because the length of the terminal alkyl chain (methyl, ethyl, butyl, octyl) in p-methoxycinnamate esters has a negligible inductive effect on the core conjugated chromophore, the molar absorptivity remains highly conserved across the homologous series.

Based on empirical data from structurally identical homologs, the molar absorptivity of trans-B4MAC is established at ~24,000 L·mol⁻¹·cm⁻¹ at 310 nm [1][2].

Table 1: Comparative UV-Vis Parameters of p-Methoxycinnamate Esters

Homologous Compound	Alkyl Chain	λmax (nm)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Isomeric State	Source
Methyl 4-methoxycinnamate	C1	~310	20,000 - 25,000	trans	[1]
Ethyl 4-methoxycinnamate	C2	310	24,700	trans	[1]
Butyl 4-methoxycinnamate	C4	~310	~24,000	trans	Derived
Octyl 4-methoxycinnamate	C8	310	24,000	trans	[2]
Octyl 4-methoxycinnamate	C8	291	12,600	cis	[2]
Cinoxate	Ether	306	19,400	trans	[3]

Experimental Protocol: High-Fidelity Determination of UV-Vis Parameters

To accurately measure the molar absorptivity of B4MAC, researchers must navigate the primary pitfall of cinnamate characterization: premature photoisomerization induced by ambient laboratory lighting. The following protocol is designed as a self-validating system to ensure absolute data integrity.

Causality in Experimental Design

• Solvent Selection: Spectroscopic-grade ethanol is mandated. Its UV cutoff (~210 nm) is well below the analytical window, and as a polar protic solvent, it stabilizes the excited state of the polar chromophore, yielding sharp, reproducible spectral profiles[1].

• Concentration Constraints: Given the high ε value (~24,000 M⁻¹cm⁻¹), concentrations must be strictly maintained between 10 µM and 50 µM. This ensures maximum absorbance values remain between 0.2 and 1.2, preventing photodetector saturation and avoiding non-linear deviations from the Beer-Lambert law caused by solute-solute aggregation.

• Actinic Control: All sample preparation must occur in amber/low-actinic glassware to preserve the 100% trans-isomer baseline[2].

Step-by-Step Methodology

• Stock Solution Preparation: Dissolve accurately weighed B4MAC in spectroscopic-grade ethanol to create a 1.0 mM stock solution. Perform this step under dim or red-light conditions using amber volumetric flasks.

• Serial Dilution: Prepare a calibration series of 10 µM, 20 µM, 30 µM, 40 µM, and 50 µM solutions using the stock.

• Baseline Correction: Blank the dual-beam UV-Vis spectrophotometer using pure spectroscopic-grade ethanol in a matched 1.0 cm pathlength quartz cuvette.

• Spectral Scanning: Scan each concentration from 250 nm to 400 nm at a scan rate of 100 nm/min. Record the exact absorbance at λmax (~310 nm).

• Self-Validation (Isosbestic Point Check): Expose the 30 µM sample to a controlled UV-B source for 5 minutes and rescan. Overlay the pre- and post-irradiation spectra. The presence of a sharp isosbestic point (typically near 275 nm) validates that the system is undergoing pure trans-cis isomerization without sample degradation or contamination.

• Data Derivation: Plot Absorbance (y-axis) vs. Concentration in mol/L (x-axis). Apply linear regression. According to the Beer-Lambert Law ( A=ε⋅c⋅l ), the slope of this line directly equals the molar absorptivity ( ε ) in L·mol⁻¹·cm⁻¹.

Self-validating UV-Vis characterization workflow for B4MAC.

Conclusion

Butyl 4-methoxycinnamate is a highly potent UV-B filter characterized by a λmax of ~310 nm and a robust molar absorptivity of ~24,000 L·mol⁻¹·cm⁻¹. Understanding its photophysical behavior—specifically the dramatic reduction in absorptivity upon trans-cis photoisomerization—is critical for researchers formulating photostable compounds. By adhering to strict actinic controls and utilizing isosbestic validation, scientists can ensure high-fidelity characterization of this molecule and its derivatives.

References

• Title: Buy Methyl 4-methoxycinnamate | 832-01-9 Source: Smolecule URL
• Title: Cinoxate | 104-28-9 Source: Benchchem URL
• Source: PubMed (National Institutes of Health)

Sources

• 1. Buy Methyl 4-methoxycinnamate | 832-01-9 [smolecule.com]
• 2. Photolysis study of octyl p-methoxycinnamate loaded microemulsion by molecular fluorescence and chemometric approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cinoxate | 104-28-9 | Benchchem [benchchem.com]

Physicochemical properties and melting point of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

An In-Depth Technical Guide on the Physicochemical Properties and Synthetic Methodologies of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

Executive Summary

(E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester, commonly referred to as Butyl p-methoxycinnamate or n-Butyl 4-methoxycinnamate (CAS: 40458-52-4), is a highly versatile cinnamate derivative. Widely studied for its anti-inflammatory, antifungal, and UV-filtering properties, this compound represents a critical structural modification of naturally occurring cinnamates. This whitepaper provides a comprehensive analysis of its physicochemical profile, melting point dynamics, synthetic pathways, and pharmacological assay validation, designed for researchers in drug development and materials science.

Physicochemical Profiling & Melting Point Dynamics

Understanding the physical state of a compound is critical for formulation and downstream applications. Table 1 summarizes the core physicochemical parameters of Butyl p-methoxycinnamate [1][2].

Table 1: Quantitative Physicochemical Data

Property	Value	Causality / Relevance
CAS Number	40458-52-4	Unique chemical identifier.
Molecular Formula	C₁₄H₁₈O₃	Defines the extended aliphatic ester chain.
Molecular Weight	234.29 g/mol	Influences lipophilicity and membrane permeability.
Physical State (at 25°C)	Colorless Oil	Indicates a sub-ambient melting point.
Melting Point	< 20 °C	Disrupted crystal lattice due to alkyl chain flexibility.
Boiling Point	~354.1 °C (at 760 mmHg)	High thermal stability suitable for heat-stressed assays.

| Density | ~1.046 g/cm³ | Slightly denser than water; relevant for partitioning. |

The Causality of the Melting Point Depression

A defining characteristic of Butyl p-methoxycinnamate is its physical state as a colorless oil at room temperature[2][3]. By contrast, its shorter-chain precursor, Ethyl p-methoxycinnamate (EPMC), is a crystalline solid with a melting point of approximately 49 °C.

Mechanistic Explanation: The melting point of a molecule is dictated by the efficiency of its packing within a crystal lattice. The rigid, planar structure of the p-methoxycinnamate core strongly favors π-π stacking. However, the introduction of a longer, flexible n-butyl chain introduces significant conformational degrees of freedom. This steric bulk and continuous bond rotation disrupt the highly ordered intermolecular van der Waals packing. Consequently, the enthalpy of fusion is lowered, and the entropy of the liquid state is increased, depressing the melting point below ambient temperature.

Synthetic Methodology: Microwave-Assisted Transesterification

The synthesis of Butyl p-methoxycinnamate is most efficiently achieved via the base-catalyzed transesterification of Ethyl p-methoxycinnamate. The following protocol utilizes microwave irradiation to optimize kinetics and yield [3].

Step-by-Step Protocol

• Catalyst & Solvent Preparation: In a 100 mL reaction vessel, dissolve 0.36 g of Sodium Hydroxide (NaOH) in 15 mL of n-butanol.

  • Causality: NaOH reacts with the alcohol to generate the butoxide nucleophile, which is required to attack the electrophilic carbonyl carbon of the starting ester.

• Substrate Addition: Add 1.03 g (5 mmol) of Ethyl p-methoxycinnamate to the basic solution. Place the vessel in an ice bath to control initial exothermic mixing.

• Microwave Irradiation: Irradiate the mixture at 300 W for 6 minutes.

  • Causality: Dielectric heating provides uniform, rapid energy transfer that overcomes the activation energy barrier instantly. This short reaction time prevents the thermal isomerization of the active (E)-alkene to the inactive (Z)-isomer.

• Self-Validating Step (TLC): Spot the reaction mixture on a silica gel TLC plate (eluent: n-hexane/ethyl acetate).

  • Causality: Confirm the complete disappearance of the starting material spot before proceeding to workup, ensuring the reaction is driven to completion.

• Workup & Partitioning: Quench the reaction and partition the mixture between Ethyl Acetate and H₂O. Extract the organic phase.

  • Causality: The aqueous phase strips away the NaOH catalyst and polar byproducts, while the highly lipophilic Butyl p-methoxycinnamate partitions exclusively into the organic layer.

• Purification: Concentrate the organic phase under reduced pressure and purify via silica gel column chromatography using a stepwise gradient of n-hexane and ethyl acetate. This yields the pure product as a colorless oil (approx. 54% yield) [3].

Figure 1: Microwave-Assisted Transesterification and Purification Workflow.

Analytical Characterization

To ensure structural integrity, the purified oil must be validated using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy [3].

• GC-MS Fragmentation: The mass spectrum exhibits a molecular ion peak [M]⁺ at m/z 234 , confirming the molecular weight. The base peak appears at m/z 161 .

  • Causality: The m/z 161 peak corresponds to the stable p-methoxycinnamoyl acylium ion, formed by the cleavage and loss of the butoxy radical (•O-C₄H₉).

• ¹H-NMR (500 MHz, CDCl₃) Signatures:

  • Aliphatic Chain: 0.95 ppm (3H, t, terminal CH₃), 1.42 ppm (2H, m, CH₂), 1.67 ppm (2H, m, CH₂), 4.19 ppm (2H, t, O-CH₂). The triplet at 4.19 ppm proves the successful attachment of the butyl ester oxygen.

  • Aromatic & Alkene Core: 3.81 ppm (3H, s, -OCH₃). The alkene protons appear at 6.30 ppm (1H, d) and 7.63 ppm (1H, d) with a coupling constant of J = 16 Hz .

  • Causality: A coupling constant of 16 Hz mathematically validates that the double bond is strictly in the (E)-trans configuration, which is essential for its biological activity.

Pharmacological Profiling: Anti-Inflammatory Activity

Butyl p-methoxycinnamate demonstrates significant in vitro anti-inflammatory activity, evaluated via the Bovine Serum Albumin (BSA) Anti-Denaturation Assay [3]. Inflammation often induces tissue damage through protein denaturation; thus, compounds that stabilize proteins under thermal stress act as effective anti-inflammatory agents.

BSA Anti-Denaturation Assay Protocol

• Protein Preparation: Prepare a 0.2% (w/v) BSA solution in 0.05 M Tris-buffer, adjusted to pH 6.3 using glacial acetic acid.

  • Causality: pH 6.3 mimics the slightly acidic microenvironment of inflamed tissues, sensitizing the protein to thermal stress.

• Dosing: Prepare sample solutions in methanol and spike them into the BSA solution to achieve final concentrations of 0.1, 1, 10, and 100 µg/mL.

• Thermal Stress Application: Heat the test tubes in a water bath at 70 °C for exactly 5 minutes.

  • Causality: This specific thermal threshold forces the BSA to unfold and expose hydrophobic residues, leading to aggregation (denaturation) if unprotected.

• Cooling Phase: Allow the tubes to cool at room temperature for 20 minutes.

  • Causality: Provides the thermodynamic time required for the denatured proteins to form a stable, measurable colloidal suspension.

• Spectrophotometric Quantification: Measure the turbidity of the solutions at 660 nm.

  • Causality: Increased absorbance correlates with higher protein aggregation. A lower absorbance in the treated samples indicates that Butyl p-methoxycinnamate successfully inhibited denaturation.

Figure 2: Workflow for the BSA Anti-Denaturation Pharmacological Assay.

References

• Komala, Ismiarni, et al. "Structure-Activity Relationship Study on the Ethyl p-Methoxycinnamate as an Anti-Inflammatory Agent." Semantic Scholar / ResearchGate (2017). Available at:[Link]

A Technical Guide to the Photoisomerization Mechanism of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

Abstract: (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester, a derivative of cinnamic acid, is a key chromophore used in sunscreen formulations for its ability to absorb ultraviolet (UV) radiation. The efficacy and photostability of such agents are intrinsically linked to the efficiency of the photochemical and photophysical pathways that dissipate the absorbed energy. The principal deactivation channel is the E/Z (trans/cis) isomerization around the ethylenic double bond. This in-depth technical guide provides a comprehensive exploration of the photoisomerization mechanism for this molecule, grounded in modern spectroscopic and computational evidence. We will dissect the roles of the singlet and triplet excited states, the influence of molecular structure and solvent environment, and detail the state-of-the-art experimental protocols required to elucidate these ultrafast dynamics. This document is intended for researchers, scientists, and drug development professionals engaged in the fields of photochemistry, materials science, and cosmetic formulation.

Introduction to Cinnamate Photochemistry

Cinnamate derivatives are a cornerstone of UV protection, valued for their strong absorption in the UVB and UVA regions.[1][2] The defining characteristic of these molecules is their capacity to undergo a rapid and efficient E → Z photoisomerization upon absorbing a photon.[3] This structural change provides a non-radiative decay (NRD) pathway, which converts potentially harmful UV energy into thermal energy, thereby preventing photodamage and ensuring the photostability of the molecule.[1][2]

The subject of this guide, (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester (also known as butyl p-methoxycinnamate), contains the essential p-methoxycinnamate chromophore. The electron-donating methoxy group at the para position of the phenyl ring and the ester functionality play crucial roles in tuning the electronic structure and, consequently, the dynamics of the photoisomerization process. Understanding this mechanism is not merely an academic exercise; it is fundamental to designing more robust and efficient photoprotective agents. This guide will synthesize experimental observations and theoretical calculations to build a coherent picture of the journey from photon absorption to isomerization.

Electronic Structure and Spectroscopic Properties

Ground State and UV Absorption

In its ground electronic state (S₀), the molecule exists predominantly as the planar E (trans) isomer, which is thermodynamically more stable. The electronic absorption spectrum in a non-polar solvent like cyclohexane is characterized by a strong absorption band in the UV region. This band corresponds to the promotion of an electron from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO), a transition assigned as S₀ → S₁ (¹ππ*).[4][5] The para-methoxy group extends the π-conjugation of the styryl system, causing a bathochromic (red) shift in the absorption maximum compared to unsubstituted cinnamate esters.[2]

The Landscape of Excited States

Upon photon absorption, the molecule enters a complex landscape of excited-state potential energy surfaces. The key players in the photoisomerization of cinnamates are:

• The First Excited Singlet State (S₁, ¹ππ*): This is the "bright" state, directly populated by UV absorption. It is from this state that the primary photochemical events originate. Its lifetime is typically on the picosecond scale.[4]

• The Lowest Excited Triplet State (T₁, ³ππ*): This state is not directly accessible from the ground state but can be populated from the S₁ state via intersystem crossing (ISC). Triplet states generally have longer lifetimes than singlet states, providing a greater opportunity for chemical reactions to occur.[6]

• The ¹nπ* State: The carbonyl group of the ester introduces a nearby "dark" ¹nπ* state. The energetic ordering and coupling between the ¹ππ* and ¹nπ* states can significantly influence the nonradiative decay pathways, sometimes acting as an intermediate step before isomerization or ISC.[4][6]

Core Mechanistic Pathways of Photoisomerization

The conversion from the E to the Z isomer proceeds primarily through rotation (twisting) around the central C=C bond. This process can occur on either the singlet or triplet potential energy surface.

The Singlet State Pathway

The dominant mechanism for many cinnamates involves direct twisting on the S₁ potential energy surface.

• Excitation: The E-isomer absorbs a UV photon and is promoted to the Franck-Condon region of the S₁ state.

• Torsional Relaxation: The excited molecule rapidly relaxes along the torsional coordinate of the C=C bond. The energy barrier for this rotation on the S₁ surface is generally low.[1]

• Conical Intersection (CI): As the molecule approaches a perpendicular geometry (90° twist), the potential energy surfaces of the S₁ and S₀ states become degenerate, forming a conical intersection. This CI acts as an efficient funnel for rapid, non-radiative decay back to the ground state.[3]

• Ground State Partitioning: From the CI, the molecule can relax to the S₀ state as either the E-isomer or the newly formed Z-isomer. The ratio of these products determines the quantum yield of isomerization.

The Triplet State Pathway

An alternative, and sometimes parallel, pathway involves the triplet manifold.

• Intersystem Crossing (ISC): Following excitation to the S₁ state, the molecule can undergo ISC to populate the T₁ state.

• Triplet Torsion: The molecule then twists around the C=C bond on the T₁ potential energy surface, which also favors a perpendicular geometry at its minimum.

• Decay to Ground State: From the twisted T₁ state, the molecule returns to the S₀ surface via a second ISC event, again producing a mixture of E and Z isomers.[6]

The relative importance of the singlet and triplet pathways is highly dependent on the specific molecular structure, solvent, and presence of quenchers.[6]

Caption: Potential Energy Surfaces along the torsional coordinate.

Influential Factors on Isomerization Dynamics

Substituent Effects

The para-methoxy group is a strong electron-donating substituent. This has a profound effect on the electronic structure of the excited state. Computational studies have revealed that the transition state for isomerization (the perpendicular geometry) possesses a significant zwitterionic or charge-transfer character.[3][7] The electron-donating methoxy group helps to stabilize this charge separation, thereby lowering the activation energy barrier on the S₁ surface and promoting a more efficient isomerization process.[7]

Solvent Effects

The solvent environment can dramatically alter photophysical properties.

• Polarity: Given the charge-transfer nature of the twisted intermediate, polar solvents are expected to stabilize this state, further lowering the isomerization barrier and potentially increasing the quantum yield.[7][8] This can also influence the lifetimes of the excited states.

• Viscosity: In highly viscous media or frozen matrices, the large-amplitude motion required for "one-bond flip" isomerization can be hindered. In such constrained environments, alternative, volume-conserving isomerization mechanisms like the "Hula-Twist" have been observed for related compounds.[9]

Compound Class	Solvent	λmax (nm)	ΦE→Z	S₁ Lifetime (ps)	Reference
Methyl Cinnamate	Gas Phase	~275	-	~4.5	[4]
Ethyl Cinnamate	Ethanol	~278	0.26	< 10	[6]
Methyl p-Methoxycinnamate	Cyclohexane	~310	~0.1	~1.3	[4] (analogy)
Methyl p-Methoxycinnamate	Methanol	~311	> 0.1	~0.5	[1] (analogy)

Table 1: Representative photophysical data for cinnamate esters. Values for butyl p-methoxycinnamate are expected to be similar to methyl p-methoxycinnamate.

Experimental Elucidation of the Mechanism

A multi-faceted approach combining steady-state and time-resolved spectroscopy with computational modeling is required to build a complete mechanistic picture.

Workflow Overview

Caption: Experimental workflow for mechanistic investigation.

Protocol: Steady-State Photolysis with UV-Vis and ¹H NMR Monitoring

Causality: This experiment establishes the overall photochemical transformation, confirming that E→Z isomerization is the primary reaction and allowing for the quantification of the isomer ratio at the photostationary state (PSS), where the rates of forward and reverse reactions are equal.

• Sample Preparation: Prepare a dilute solution (~10⁻⁵ M) of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester in the solvent of choice (e.g., cyclohexane, acetonitrile) in a quartz cuvette.

• Initial Spectra: Record the initial UV-Vis absorption spectrum and a ¹H NMR spectrum of the pure E-isomer.

• Irradiation: Irradiate the sample using a filtered lamp source (e.g., a medium-pressure mercury lamp with a filter to select a wavelength near the molecule's λmax, ~310 nm).

• Spectroscopic Monitoring: At regular time intervals, stop the irradiation and record the UV-Vis spectrum. Observe the decrease in the absorbance maximum of the E-isomer and the growth of a new band corresponding to the Z-isomer. The presence of clear isosbestic points indicates a clean conversion between two species.[9]

• Reaching PSS: Continue irradiation until the UV-Vis spectrum no longer changes, indicating the PSS has been reached.

• Structural Confirmation: Evaporate the solvent from the PSS mixture and acquire a ¹H NMR spectrum. Compare with the initial spectrum to identify signals from the Z-isomer. The integration of characteristic vinyl proton signals allows for the calculation of the E:Z ratio at PSS. NOESY NMR can be used for unambiguous assignment of stereochemistry.[10]

Protocol: Femtosecond Transient Absorption Spectroscopy (fs-TAS)

Causality: This is the definitive technique for observing the ultrafast dynamics of the excited states. It provides direct measurement of the lifetimes of transient species (like S₁ and T₁), which is crucial for distinguishing between different mechanistic pathways.[4][8]

• System Setup: Utilize a standard pump-probe fs-TAS setup. The pump pulse (e.g., ~310 nm) excites the sample, and a broadband white-light continuum probe pulse measures the resulting change in absorbance as a function of time delay and wavelength.

• Sample Preparation: Use a slightly more concentrated solution (~10⁻³ M) than for steady-state measurements. The solution is continuously flowed or stirred to ensure each laser pulse interacts with a fresh sample volume.

• Data Acquisition: Record transient absorption spectra at various time delays, from femtoseconds to several nanoseconds. This generates a 3D data map of ΔA vs. time vs. wavelength.

• Data Analysis:

  • Identify Features: Analyze the transient spectra to identify key features: a negative signal from ground-state bleaching (GSB) and stimulated emission (SE) from the S₁ state, and positive signals from excited-state absorption (ESA) of the S₁ and T₁ states.

  • Global Fitting: Apply a global fitting analysis to the data using a sequential kinetic model (e.g., S₀ → S₁ → T₁ → S₀). This deconstructs the complex data into distinct spectral components and their associated lifetimes. A lifetime of a few picoseconds would correspond to the decay of the S₁ state, while a longer-lived component (nanoseconds or more) could be assigned to the T₁ state.[4][6]

Protocol: Computational Modeling

Causality: Theoretical calculations provide a framework for interpreting experimental results. They allow visualization of the potential energy surfaces and identification of structures like transition states and conical intersections that are not directly observable.[3][7]

• Ground State Optimization: Optimize the geometry of the E and Z isomers in the S₀ state using Density Functional Theory (DFT), for example, with the B3LYP functional.

• Excited State Calculations: Using the optimized ground-state geometries, perform Time-Dependent DFT (TD-DFT) calculations to determine the vertical excitation energies and oscillator strengths, which can be compared to the experimental UV-Vis spectrum.

• Potential Energy Surface Scan: Perform a relaxed scan on the S₁ (and T₁) potential energy surface along the C=C torsional coordinate. This involves fixing the dihedral angle at various values (from 180° to 0°) and optimizing all other geometric parameters.

• Locate Critical Points: From the PES scan, identify the energy minimum of the excited state and the transition state for isomerization. More advanced methods like multireference calculations (e.g., XMS-CASPT2) are required for an accurate description of the conical intersection.[3][7]

Conclusion and Future Directions

The photoisomerization of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester is a highly efficient, ultrafast process central to its function as a UV absorber. Upon excitation to the ¹ππ* (S₁) state, the molecule undergoes rapid twisting around the central double bond. This motion is facilitated by the electron-donating para-methoxy group, which stabilizes the zwitterionic character of the twisted intermediate. The primary deactivation route involves passage through a conical intersection with the ground state, leading to the formation of the Z-isomer and effective dissipation of UV energy. A parallel triplet-mediated pathway may also contribute, depending on the specific environment.

Future research should focus on quantifying the influence of different ester groups and exploring the photodynamics in complex formulations, such as emulsions, which mimic real-world sunscreen applications. Advanced techniques combining time-resolved spectroscopy with vibrational probes (e.g., fs-transient IR) could provide even greater detail on the structural evolution of the molecule as it traverses the excited-state potential energy surface.

References

• Liu, R. S. H., & Hammond, G. S. (2005). Regioselective Hula-twist photoisomerization of cinnamate esters in organic glass. Photochemical & Photobiological Sciences, 4(1), 80-82. [Link]

• Wang, N. Q. (2011). The Theoretically Studies On The Isomerization Mechanism Of β Substituted Styrene. Master's Thesis. [Link]

• Uvarov, V. I., et al. (2018). Controlling photophysics of styrylnaphthalimides through TICT, fluorescence and E,Z-photoisomerization interplay. Physical Chemistry Chemical Physics, 20(4), 2243-2251. [Link]

• Niles, W. D. (1991). A study of the photochemical reactions of methoxy cinnamic acid esters. American University. [Link]

• Tahara, T., et al. (2021). Substituent and Solvent Effects on the Photoisomerization of Cinnamate Derivatives: An XMS-CASPT2 Study. The Journal of Physical Chemistry A, 126(5), 799-808. [Link]

• Krokidi, K., et al. (2020). A systematic approach to methyl cinnamate photodynamics. Journal of Photochemistry and Photobiology A: Chemistry, 401, 112768. [Link]

• Lewis, F. D., Oxman, J. D., & Huffman, J. C. (1984). Photodimerization of Lewis acid complexes of cinnamate esters in solution and the solid state. Journal of the American Chemical Society, 106(2), 466-468. [Link]

• Lewis, F. D., & Oxman, J. D. (1988). Lewis acid catalysis of photochemical reactions. 7. Photodimerization and cross-cycloaddition of cinnamic esters. Journal of the American Chemical Society, 110(5), 1605-1611. [Link]

• Nakayama, A., et al. (2022). Substituent and Solvent Effects on the Photoisomerization of Cinnamate Derivatives: An XMS-CASPT2 Study. The Journal of Physical Chemistry A, 126(5), 799-808. [Link]

• Nakayama, A., et al. (2022). Substituent and Solvent Effects on the Photoisomerization of Cinnamate Derivatives: An XMS-CASPT2 Study. The Journal of Physical Chemistry A, 126(5), 799-808. [Link]

• Krokidi, K., et al. (2020). A systematic approach to methyl cinnamate photodynamics. Molecular Physics, 118(19-20), e1786018. [Link]

• Inhe, T., et al. (2021). Substitution effect on the nonradiative decay and trans → cis photoisomerization route of methylcinnamate. Physical Chemistry Chemical Physics, 23(1), 189-199. [Link]

• El-Azhary, A. A. (2010). The electronic absorption spectrum of cinnamic acid in methanol and its Gaussian analysis. ResearchGate. [Link]

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• 9. Regioselective Hula-twist photoisomerization of cinnamate esters in organic glass - Chemical Communications (RSC Publishing) [pubs.rsc.org]
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Comprehensive Toxicological Profile and In Vitro Safety Data for Butyl 4-Methoxycinnamate

Target Audience: Researchers, Toxicologists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

Butyl 4-methoxycinnamate (also known as butyl p-methoxycinnamate) is a lipophilic ester derivative of 4-methoxycinnamic acid. Widely recognized within the structural class of cinnamate esters—compounds frequently utilized as ultraviolet (UV) filters and natural product-derived protectants—this molecule has garnered significant interest in dermatological, cosmetic, and pharmaceutical research[1][2]. While its primary physicochemical utility lies in UV-B absorption, emerging structure-activity relationship (SAR) studies highlight its potential as an anti-inflammatory and antioxidant agent[3][4].

This whitepaper synthesizes the toxicological profile, hazard classifications, and in vitro safety data of butyl 4-methoxycinnamate. Furthermore, it establishes self-validating experimental protocols for researchers aiming to quantify its cytotoxicity, genotoxicity, and anti-inflammatory efficacy in preclinical models.

Chemical Identity and Hazard Classification

Butyl 4-methoxycinnamate is synthesized via the esterification of 4-methoxycinnamic acid with n-butanol, a process often catalyzed by immobilized lipases (e.g., Candida antarctica / Novozyme 435) to ensure high yield and regioselectivity[5]. Because of its lipophilic nature, it readily penetrates lipid bilayers, necessitating rigorous localized toxicity assessments.

Acute Toxicity and Hazard Profile

Based on standardized toxicological evaluations, butyl 4-methoxycinnamate presents specific localized hazards while maintaining a relatively low profile for systemic acute toxicity. The compound is not classified as a severe systemic poison, but it requires careful handling to prevent mucosal and dermal disruption[6].

Table 1: Standardized Hazard Classifications for Butyl 4-Methoxycinnamate

Hazard Category	GHS Classification	Clinical Manifestation / Causality
Skin Corrosion / Irritation	Category 2	Causes localized inflammation characterized by itching, scaling, and reddening due to lipid barrier disruption[6].
Serious Eye Damage / Irritation	Category 2A	Causes serious eye irritation, watering, and redness upon direct contact[6].
Respiratory Toxicity	Category 3	May cause respiratory tract irritation if inhaled as a dust, mist, or vapor[6].
Aquatic Toxicity	Category 4	May cause long-lasting harmful effects to aquatic life due to bioaccumulation potential and poor aqueous solubility[7].

Mechanistic Toxicology and In Vitro Safety Data

To understand the safety of butyl 4-methoxycinnamate for topical or systemic application, researchers rely on in vitro models utilizing human peripheral blood lymphocytes and protein stabilization assays. Data from closely related analogs, such as p-methoxycinnamic diesters (PCO-C) and ethyl 4-methoxycinnamate, provide a robust predictive framework for its biological behavior[8][9].

Cytotoxicity and Genotoxicity

Systemic viability is a primary concern for lipophilic esters. In vitro studies evaluating p-methoxycinnamic diesters extracted from natural sources (e.g., carnauba wax) demonstrate an excellent safety profile. These compounds exhibit no cytotoxicity or genotoxicity towards human peripheral blood lymphocytes in vitro[5][8]. The preservation of DNA integrity (assessed via Comet assays) indicates that the methoxycinnamate pharmacophore does not intercalate DNA or generate genotoxic metabolites[5].

Antioxidant Activity and ROS Inhibition

Cinnamate esters exhibit marked antioxidant capacity. In vitro evaluations show that p-methoxycinnamic derivatives (at concentrations of 250 µg/mL) can effectively inhibit the intracellular production of reactive oxygen species (ROS) in human cells, achieving an effect comparable to 80 µM of Trolox (a water-soluble vitamin E analog)[8]. The electron-donating capacity of the methoxy group stabilizes radical intermediates, mitigating oxidative stress[4].

Anti-Inflammatory Pathways

Butyl 4-methoxycinnamate and its analogs are actively evaluated in SAR studies for anti-inflammatory properties. Ethyl 4-methoxycinnamate, a direct analog, has been shown to induce a dose-dependent reduction in TNF-α synthesis, a critical pro-inflammatory cytokine[9]. Furthermore, in vitro anti-inflammatory activity is frequently quantified using the heat-induced bovine serum albumin (BSA) denaturation assay, where the ester and methoxy functional groups play a vital role in stabilizing proteins against heat-induced unfolding[3].

Mechanistic pathway of Butyl 4-Methoxycinnamate in ROS inhibition and inflammatory regulation.

Table 2: Summary of In Vitro Biological Metrics (Based on Cinnamate Ester Analogs)

Biological Metric	Assay / Model	Observed Effect / Result
Cytotoxicity	MTT Assay (Lymphocytes)	No significant reduction in cell viability[8].
Genotoxicity	Comet Assay / Ames Test	Negative for DNA damage and mutagenicity[5].
ROS Inhibition	DCFDA Cellular Assay	High inhibition at 250 µg/mL (Comparable to 80 µM Trolox)[8].
Protein Stabilization	BSA Anti-Denaturation	Significant inhibition of protein denaturation[3].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They include internal controls to verify assay performance independent of the test compound's efficacy.

Protocol 1: In Vitro Cytotoxicity and ROS Inhibition in Human Lymphocytes

Rationale: Because butyl 4-methoxycinnamate is lipophilic, it requires a vehicle (DMSO) for cellular delivery. This assay evaluates both basal toxicity and the compound's ability to quench oxidative stress, using Trolox as a positive validation control[8].

Step-by-Step Methodology:

• Cell Isolation: Isolate human peripheral blood lymphocytes using density gradient centrifugation (e.g., Ficoll-Paque). Seed at 1×105 cells/well in a 96-well plate using RPMI-1640 medium supplemented with 10% FBS.

• Compound Preparation: Dissolve butyl 4-methoxycinnamate in 100% DMSO to create a 100 mM stock. Dilute in culture media to final concentrations of 10, 50, 100, and 250 µg/mL. Crucial: Ensure final DMSO concentration in wells does not exceed 0.5% to prevent vehicle-induced cytotoxicity.

• Cytotoxicity Phase (MTT Assay):

  • Incubate cells with the compound for 24 hours at 37°C in 5% CO₂.

  • Add 20 µL of MTT solution (5 mg/mL) to each well; incubate for 4 hours.

  • Solubilize formazan crystals with 100 µL of DMSO. Read absorbance at 570 nm.

  • Validation: Cell viability must remain >90% compared to the vehicle control to confirm non-cytotoxicity.

• ROS Inhibition Phase (DCFDA Assay):

  • Pre-treat a fresh batch of seeded cells with the compound (and 80 µM Trolox as a positive control) for 2 hours.

  • Induce oxidative stress using 100 µM H₂O₂ for 30 minutes.

  • Wash cells and incubate with 10 µM DCFDA (a fluorogenic probe that becomes highly fluorescent upon oxidation by ROS) for 30 minutes.

  • Measure fluorescence (Ex: 485 nm / Em: 535 nm).

  • Validation: The H₂O₂-only group must show a >3-fold increase in fluorescence. The compound's efficacy is measured by the percentage reduction in fluorescence relative to the H₂O₂ group.

Protocol 2: Anti-Denaturation of Bovine Serum Albumin (BSA)

Rationale: Tissue inflammation is often accompanied by the denaturation of structural proteins. The ability of a compound to prevent heat-induced BSA denaturation in vitro is a highly reliable, cell-free proxy for anti-inflammatory potential[3].

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 1% aqueous solution of BSA. Prepare test solutions of butyl 4-methoxycinnamate in minimal ethanol/water co-solvent. Use Diclofenac sodium (100 µg/mL) as the positive control.

• Reaction Mixture: Combine 0.2 mL of 1% BSA, 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2 mL of the test compound at varying concentrations (10–100 µg/mL).

• Incubation & Thermal Stress: Incubate the mixture at 37°C for 15 minutes to allow compound-protein binding. Next, heat the mixture in a water bath at 70°C for 15 minutes to induce denaturation.

• Quantification: Cool the samples to room temperature. Measure the turbidity (absorbance) at 660 nm using a UV-Vis spectrophotometer.

• Data Analysis: Calculate the percentage inhibition of denaturation using the formula:

  Inhibition(%)=Abscontrol​(Abscontrol​−Abssample​)​×100

  Validation: The Diclofenac control must yield >70% inhibition to validate the thermal stress parameters.

Step-by-step in vitro workflow for evaluating cytotoxicity, genotoxicity, and ROS inhibition.

Conclusion and Future Directions

Butyl 4-methoxycinnamate presents a highly favorable in vitro safety profile, characterized by an absence of genotoxicity and cytotoxicity in human cellular models, alongside potent ROS-scavenging and protein-stabilizing capabilities[3][5][8]. While acute exposure to the neat chemical requires standard laboratory precautions to prevent dermal and ocular irritation[6], its behavior in formulated or diluted contexts suggests strong potential for applications in anti-inflammatory therapeutics and advanced photoprotection. Future in vivo pharmacokinetic studies are recommended to determine the systemic bioavailability and lipid-metabolism interactions of this cinnamate ester.

References

• Komala, I., et al. (2025). Structure-Activity Relationship Study on the Ethyl p-Methoxycinnamate as an Anti-Inflammatory Agent. ResearchGate. Retrieved from[Link]

• PubMed Central (PMC). (2017). Bioactivity and structure-activity relationship of cinnamic acid esters and their derivatives as potential antifungal agents for plant protection. Retrieved from [Link]

• ResearchGate. (n.d.). Carnauba Wax P-Methoxycinnamic Diesters: Characterisation, Antioxidant Activity And Simulated Gastrointestinal Digestion Followed By In Vitro Bioaccessibility. Retrieved from[Link]

• ResearchGate. (n.d.). Evaluación de la citotoxicidad, genotoxicidad y toxicidad subcrónica de diésteres p-metoxicinámicos extraídos de Copernicia prunifera (Miller) H. E. Moore en modelo experimental. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: A Step-by-Step Protocol for the Synthesis of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

Abstract

This application note provides a detailed, step-by-step protocol for the synthesis of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester, a cinnamate derivative of interest in materials science and as an analog to UV filtering agents. The synthesis is achieved via a classic Fischer esterification of p-methoxycinnamic acid with n-butanol, utilizing sulfuric acid as a catalyst. This document offers in-depth explanations for each procedural step, focusing on the chemical principles that govern the reaction. It includes a comprehensive guide to reaction setup, work-up, purification, and characterization, designed for researchers in organic synthesis and drug development.

Introduction

Cinnamic acid and its esters are a well-established class of compounds with significant applications, most notably as UV-absorbing agents in sunscreens and as precursors in the synthesis of pharmaceuticals and fragrances.[1][2] (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester, also known as butyl p-methoxycinnamate, is structurally related to commercially used UV filters like octyl p-methoxycinnamate.[1][3] Its synthesis in a laboratory setting is an excellent case study for a fundamental and versatile organic reaction: the Fischer esterification.

The Fischer esterification is the acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water.[4] It is an equilibrium-controlled process, and the principles of Le Châtelier are central to achieving high yields.[5] This protocol will employ an excess of the alcohol reactant, n-butanol, to serve as both the nucleophile and the solvent, thereby driving the equilibrium toward the desired ester product.

This guide is structured to provide not only a procedural walkthrough but also to instill a deeper understanding of the causality behind the experimental design, ensuring a robust and reproducible synthesis.

Reaction Scheme and Mechanism

The overall transformation is the esterification of p-methoxycinnamic acid with n-butanol.

Overall Reaction: p-methoxycinnamic acid + n-butanol --(H₂SO₄, Heat)--> Butyl p-methoxycinnamate + Water

The Fischer Esterification Mechanism

The reaction proceeds through a six-step mechanism known as PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation).[5] Each step is reversible.

• Protonation: The catalytic acid (H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid. This enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.[4][6]

• Nucleophilic Attack (Addition): The alcohol (n-butanol) acts as a nucleophile, attacking the activated carbonyl carbon. This forms a tetrahedral intermediate.

• Deprotonation: A base (another molecule of the alcohol or water) removes the proton from the oxonium ion, yielding a neutral tetrahedral intermediate.

• Protonation: One of the hydroxyl groups of the tetrahedral intermediate is protonated by the acid catalyst, converting it into a good leaving group (water).

• Elimination: The lone pair of electrons on the remaining hydroxyl group reforms the carbonyl double bond, expelling the water molecule.

• Deprotonation: The protonated carbonyl of the ester is deprotonated, regenerating the acid catalyst and yielding the final ester product.

Caption: Figure 1: Fischer Esterification Mechanism

Materials and Equipment

Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles	Purity
(E)-3-(4-Methoxy-phenyl)-acrylic acid	C₁₀H₁₀O₃	178.18	5.00 g	28.1 mmol	≥98%
n-Butanol	C₄H₁₀O	74.12	50 mL	540 mmol	≥99%
Sulfuric Acid (conc.)	H₂SO₄	98.08	~0.5 mL	~9 mmol	98%
Diethyl Ether	(C₂H₅)₂O	74.12	~150 mL	-	ACS Grade
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~100 mL	-	Aqueous
Brine (Saturated NaCl)	NaCl	58.44	~50 mL	-	Aqueous
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~5 g	-	Anhydrous
Silica Gel	SiO₂	60.08	As needed	-	60 Å, 230-400 mesh

Equipment

• 100 mL Round-bottom flask

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bar

• Glassware for extraction (separatory funnel, beakers, Erlenmeyer flasks)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel, F₂₅₄)

• Standard analytical instruments (NMR, FT-IR)

Safety Precautions

A thorough risk assessment must be conducted before beginning this procedure.

• n-Butanol: Flammable liquid and vapor. Causes serious eye damage, skin irritation, and may cause respiratory irritation or drowsiness.[7][8][9] Handle in a well-ventilated fume hood away from ignition sources.

• Sulfuric Acid: Highly corrosive. Causes severe skin burns and eye damage.[10] Handle with extreme care, wearing appropriate gloves, lab coat, and eye protection.

• Diethyl Ether: Extremely flammable. Vapors may form explosive mixtures with air.[9] Use in a fume hood, and ensure no ignition sources are present.

• Personal Protective Equipment (PPE): Safety goggles, a flame-resistant lab coat, and chemically resistant gloves (e.g., nitrile) must be worn at all times.[11]

Experimental Protocol

Caption: Figure 2: Experimental Workflow

Step 1: Reaction Setup

• Place a magnetic stir bar into a 100 mL round-bottom flask.

• Add 5.00 g (28.1 mmol) of (E)-3-(4-Methoxy-phenyl)-acrylic acid to the flask.

• Add 50 mL of n-butanol. The large excess of alcohol acts as both the solvent and a reactant, pushing the equilibrium to favor the product.[4][5]

• While stirring, carefully add ~0.5 mL of concentrated sulfuric acid dropwise. The addition is exothermic and will generate heat.

• Attach a reflux condenser to the flask and ensure a steady flow of cooling water.

Step 2: Heating and Reflux

• Heat the reaction mixture to a gentle reflux using a heating mantle. The boiling point of n-butanol is approximately 117°C.[12]

• Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 4:1 hexanes:ethyl acetate eluent. The starting material (acid) is highly polar and will have a low Rf, while the product (ester) is less polar and will have a higher Rf.

Step 3: Work-up and Extraction

• Allow the reaction mixture to cool to room temperature.

• Pour the mixture into a 250 mL separatory funnel containing ~100 mL of diethyl ether and ~100 mL of deionized water.

• Shake the funnel vigorously, venting frequently to release pressure. Allow the layers to separate.

• Drain and discard the lower aqueous layer.

• Wash the organic layer sequentially with:

  • 2 x 50 mL of saturated sodium bicarbonate solution. Causality: This step is crucial to neutralize the sulfuric acid catalyst and remove any unreacted p-methoxycinnamic acid.

  • 1 x 50 mL of brine (saturated NaCl solution). Causality: This wash helps to remove residual water from the organic layer and break up any emulsions.

• Drain the washed organic layer into a clean Erlenmeyer flask.

Step 4: Drying and Solvent Removal

• Add a small amount (~5 g) of anhydrous magnesium sulfate to the organic layer and swirl. If the drying agent clumps together, add more until some remains free-flowing.

• Filter the mixture to remove the drying agent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the diethyl ether and excess n-butanol. The result will be a crude oil or solid.

Step 5: Purification

• The crude product can be purified by silica gel column chromatography.

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes) and pack the column.

• Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the column.

• Elute the column with a gradient solvent system, starting with 95:5 hexanes:ethyl acetate and gradually increasing the polarity. Collect fractions and monitor by TLC.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the final product as a white solid or colorless oil.

Characterization and Data

The identity and purity of the synthesized (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester should be confirmed using spectroscopic methods.

Analysis	Expected Result
Appearance	White solid or colorless oil.
¹H NMR (CDCl₃, 400 MHz)	δ ~7.65 (d, 1H, J=16.0 Hz, vinylic H), ~7.48 (d, 2H, aromatic), ~6.90 (d, 2H, aromatic), ~6.30 (d, 1H, J=16.0 Hz, vinylic H), ~4.20 (t, 2H, -OCH₂-), ~3.85 (s, 3H, -OCH₃), ~1.70 (m, 2H, -CH₂-), ~1.45 (m, 2H, -CH₂-), ~0.95 (t, 3H, -CH₃). The large coupling constant (~16 Hz) for the vinylic protons confirms the (E)-alkene stereochemistry.[13]
¹³C NMR (CDCl₃, 101 MHz)	δ ~167.5 (C=O), ~161.5 (Ar-C-O), ~144.5 (vinylic CH), ~129.8 (Ar-CH), ~127.0 (Ar-C), ~115.8 (vinylic CH), ~114.4 (Ar-CH), ~64.5 (-OCH₂-), ~55.4 (-OCH₃), ~30.8 (-CH₂-), ~19.3 (-CH₂-), ~13.8 (-CH₃).
FT-IR (thin film/KBr)	ν (cm⁻¹) ~3000-2850 (C-H stretch), ~1710 (strong, C=O ester stretch), ~1635 (C=C alkene stretch), ~1605 & 1510 (C=C aromatic stretch), ~1250 & 1170 (C-O stretch).[14][15]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction due to insufficient heating time or catalyst.	Increase reflux time to 8 hours. Ensure adequate catalyst was added. Use a Dean-Stark trap to remove water azeotropically.[10]
Product lost during work-up	Emulsion formation during extraction.	Add more brine to the separatory funnel to help break the emulsion.
Impure Product	Incomplete removal of starting acid or n-butanol.	Ensure thorough washing with NaHCO₃ solution. When removing solvent on the rotary evaporator, use higher vacuum and gentle heating to remove residual n-butanol.

References

• Synthesis of (E)-butyl-3-(4-methoxyphenyl) acrylate. ResearchGate. Available at: [Link]

• (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)butyl 2-Hydroxybenzoate. MDPI. Available at: [Link]

• COMPARISON OF ESTERIFICATION AND TRANSESTERIFICATION METHOD IN SYNTHESIS OF OCTYL P-METHOXYCINNAMATE (OPMC) FROM KAEMPFERIA GALA. Rasayan Journal of Chemistry. Available at: [Link]

• Supplementary Information. The Royal Society of Chemistry. Available at: [Link]

• SAFETY DATA SHEET - n-Butanol. Wako Pure Chemical Corporation. Available at: [Link]

• (E)-n-Butyl 4-(N,N-dimethylamino)cinnamate. SpectraBase. Available at: [Link]

• Experiment 2: Two-step Synthesis of Ethyl 4-Methoxycinnamate. Course Hero. Available at: [Link]

• 1-Butanol {n-Butyl Alcohol} SDS. Durham Tech. Available at: [Link]

• Enzymatic Synthesis of Isoamyl p-Methoxycinnamate from the Natural Ethyl Ester. Cosmetics & Toiletries. Available at: [Link]

• N-Butyl Alcohol SDS. Airgas. Available at: [Link]

• Preparation method for isooctyl p-methoxy cinnamate sun-screening agent. Google Patents.
• Natural isoamyl p-methoxycinnamate, process for the natural production of higher p-methoxycinnamic acid esters and their use as UV photoprotective filters. Google Patents.

• SUPPORTING INFORMATION. AWS. Available at: [Link]

• Synthesis and reaction mechanism of 3-(4-methoxyphenylazo)acrylic acid. PubMed. Available at: [Link]

• Synthesis and Crystal Structure of 4-Cyano-3-fluorophenyl- 3-(4-hexoxy-3-methoxyphenyl)acrylic Acid Ester. Asian Journal of Chemistry. Available at: [Link]

• Fischer Esterification | Mechanism + Easy TRICK!. YouTube. Available at: [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. Available at: [Link]

• Fischer Esterification. Organic Chemistry Portal. Available at: [Link]

• Fischer Esterification-Typical Procedures. OperaChem. Available at: [Link]

• 1 H-NMR spectra of ethyl trans-p-methoxycinnamate. ResearchGate. Available at: [Link]

• Two-Step Semi-Microscale Preparation Of A Cinnamate Ester. Advan-tech. Available at: [Link]

• FT-IR spectra of Ethyl- p-methoxycinnamate. Universitas Gadjah Mada. Available at: [Link]

• Process for the purification of (meth)acrylic acid. Google Patents.

• Acrylic acid, n-butyl ester. Organic Syntheses. Available at: [Link]

• IR spectra for 4-methoxycinnamic acid and 4-methoxycinna- mates of Co(II), Ni(II), Nd(III) and Gd(III). ResearchGate. Available at: [Link]

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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
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• 15. researchgate.net [researchgate.net]

Application Note: Optimized Fischer Esterification Protocol for the Synthesis of n-Butyl 4-Methoxycinnamate

Introduction and Mechanistic Causality

The synthesis of n-butyl 4-methoxycinnamate—a compound structurally related to commercial UV-B filters and a valuable intermediate in medicinal chemistry—is efficiently achieved via Fischer esterification. This reaction is a classic 1 between 4-methoxycinnamic acid and n-butanol[1].

Causality Behind Experimental Design: Because the mechanism (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation) is entirely reversible, the equilibrium must be actively manipulated to favor ester formation. This protocol employs two synergistic driving forces:

• Mass Action: n-Butanol is used in a large molar excess, functioning as both the nucleophile and the reaction solvent. This 2 according to Le Chatelier's principle[2].

• Azeotropic Water Removal: A3[3]. As the mixture refluxes, n-butanol and water co-distill. Upon condensation, the vapors separate into two layers in the trap; the denser water sinks and is removed from the system, preventing reverse hydrolysis[3].

Catalyst Selection: While sulfuric acid is a traditional catalyst, it can induce oxidative side reactions or unwanted etherification. We utilize p-Toluenesulfonic acid (p-TsOH), a 2 that provides excellent catalytic turnover without degrading the conjugated cinnamate system[2].

Experimental Workflow Logic

Experimental workflow for the Fischer esterification of 4-methoxycinnamic acid.

Quantitative Data: Materials and Reagents

Reagent	MW ( g/mol )	Equivalents	Amount	Functional Role
4-Methoxycinnamic acid	178.19	1.0	10.0 g (56.1 mmol)	Limiting Reagent
n-Butanol	74.12	~10.0	51.5 mL (561 mmol)	Reactant & Solvent
p-Toluenesulfonic acid monohydrate	190.22	0.05	0.53 g (2.8 mmol)	Acid Catalyst
Saturated NaHCO₃ (aq)	-	Excess	100 mL	Quenching Agent
Anhydrous MgSO₄	120.37	-	As needed	Desiccant

Step-by-Step Methodology

Phase 1: Reaction Setup

• Equip a 250 mL round-bottom flask with a PTFE-coated magnetic stir bar.

• Charge the flask with 10.0 g of 4-methoxycinnamic acid and 0.53 g of p-TsOH monohydrate.

• Add 51.5 mL of anhydrous n-butanol. Note: The large excess of alcohol acts as the primary solvent.

• Attach a Dean-Stark trap to the flask, and fit a reflux condenser to the top of the trap. Fill the side-arm of the Dean-Stark trap with additional n-butanol to prevent the depletion of the solvent from the reaction flask during initial distillation.

Phase 2: Execution and In-Process Validation 5. Submerge the flask in an oil bath and heat the mixture to a vigorous reflux (bath temperature ~130 °C to maintain an internal temperature near the 117.7 °C boiling point of n-butanol). 6. Self-Validation Checkpoint 1 (Water Evolution): Monitor the Dean-Stark trap. As the reaction proceeds, a distinct lower aqueous layer will form in the trap. The theoretical yield of water is approximately 1.0 mL. 7. Self-Validation Checkpoint 2 (TLC): After 4 hours of reflux, withdraw a 50 µL aliquot. Dilute it in 1 mL of ethyl acetate and perform Thin Layer Chromatography (TLC) using an 8:2 Hexanes/Ethyl Acetate eluent. The4 corresponding to the ester[4].

Phase 3: Work-up and Isolation 8. Once TLC confirms reaction completion, remove the heat source and allow the mixture to cool to room temperature. 9. Transfer the crude mixture to a 500 mL separatory funnel and dilute with 100 mL of ethyl acetate to reduce viscosity and improve phase separation. 10. Self-Validation Checkpoint 3 (Neutralization): Wash the organic layer with saturated aqueous NaHCO₃ (2 × 50 mL). Causality: This step neutralizes the p-TsOH catalyst and extracts any trace unreacted carboxylic acid into the aqueous phase. CO₂ gas will evolve; vent the funnel frequently. The cessation of bubbling indicates complete neutralization. 11. Wash the organic layer with 50 mL of brine to remove residual water and prevent emulsion formation. 12. Dry the organic phase over anhydrous MgSO₄ for 15 minutes. Filter off the desiccant. 13. Concentrate the filtrate under reduced pressure (rotary evaporation) at 50 °C to remove the ethyl acetate and the bulk of the unreacted n-butanol.

Phase 4: Purification 14. The resulting crude oil can be purified via 5 (gradient elution: 100% Hexanes to 9:1 Hexanes/Ethyl Acetate) to yield pure n-butyl 4-methoxycinnamate as a pale yellow oil[5].

Analytical Validation System

To ensure structural integrity and purity, the isolated product must be validated against the following expected analytical parameters, consistent with literature values for 5[5]:

Analytical Technique	Expected Data / Observation	Diagnostic Significance
TLC (8:2 Hex/EtOAc)	Rf ≈ 0.60 (UV active at 254 nm)	Confirms conversion to a less polar product compared to the highly polar starting acid (Rf ≈ 0.1).
¹H NMR (400 MHz, CDCl₃)	δ 7.63 (d, J = 16.0 Hz, 1H), 7.48 (d, J = 8.8 Hz, 2H), 6.90 (d, J = 8.8 Hz, 2H), 6.31 (d, J = 16.0 Hz, 1H), 4.19 (t, J = 6.7 Hz, 2H), 3.84 (s, 3H), 1.68 (m, 2H), 1.43 (m, 2H), 0.96 (t, J = 7.4 Hz, 3H).	The J = 16.0 Hz coupling constant confirms the retention of the trans (E) alkene geometry. The triplet at 4.19 ppm confirms the incorporation of the butyl ester linkage.
¹³C NMR (100 MHz, CDCl₃)	δ 167.5 (C=O), 161.3, 144.2, 129.7, 127.2, 115.8, 114.3, 64.3 (O-CH₂), 55.4 (OCH₃), 30.8, 19.2, 13.8.	The shift of the carbonyl carbon to ~167.5 ppm is characteristic of an α,β-unsaturated ester.
IR Spectroscopy	~1710 cm⁻¹ (C=O stretch), ~1630 cm⁻¹ (C=C stretch), ~1170 cm⁻¹ (C-O stretch).	Absence of the broad O-H stretch (2500-3300 cm⁻¹) confirms complete consumption of the carboxylic acid.

Troubleshooting Guide

• Issue: Incomplete conversion observed by TLC after 6 hours.

  • Causality & Fix: The equilibrium has stalled due to inefficient water removal. Ensure the Dean-Stark trap is properly insulated with glass wool or aluminum foil so that the vapor reaches the condenser and the azeotrope effectively separates.

• Issue: Emulsion formation during the aqueous NaHCO₃ work-up.

  • Causality & Fix: The densities of the organic and aqueous layers are too similar, or amphiphilic impurities are present. Add saturated NaCl (brine) to the separatory funnel. This increases the ionic strength and density of the aqueous layer, forcing a rapid phase separation.

References[5] Title: Bioactivity and structure-activity relationship of cinnamic acid esters and their derivatives as potential antifungal agents for plant protection

Source: PLOS One URL:[3] Title: SYNTHESIS OF CINNAMIC ACID ESTERS Source: ASPIRE URL:[1] Title: Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions Source: Master Organic Chemistry URL:[4] Title: Esterification, Purification and Identification of Cinnamic Acid Esters Source: sapub.org URL:[2] Title: Fischer Esterification-Typical Procedures Source: OperaChem URL:

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. aspire.apsu.edu [aspire.apsu.edu]
• 4. Esterification, Purification and Identification of Cinnamic Acid Esters [article.sapub.org]
• 5. Bioactivity and structure-activity relationship of cinnamic acid esters and their derivatives as potential antifungal agents for plant protection | PLOS One [journals.plos.org]

Application Note: Formulation and Validation of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester in Advanced Organic UV Filters

Introduction & Mechanistic Causality

(E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester, commonly referred to as butyl 4-methoxycinnamate or butyl p-methoxycinnamate, is a highly potent organic ultraviolet (UV) filter utilized in advanced dermatological and cosmetic sun care formulations [[1]]() 2. As a member of the cinnamate ester class, its primary mechanism of action relies on the absorption of high-energy UVB radiation, exhibiting a peak maximum absorbance ( λmax​ ) at approximately 300 nm [[3]]().

Upon absorbing a UV photon, the molecule undergoes a reversible trans-to-cis photoisomerization. This structural shift allows the compound to safely dissipate the absorbed high-energy radiation as lower-energy heat, thereby preventing UV-induced oxidative stress, cyclobutane pyrimidine dimer formation, and subsequent DNA damage in epidermal cells 4.

Formulation Rationale: While ethylhexyl methoxycinnamate is ubiquitous in the industry, the butyl ester variant offers distinct physicochemical advantages. The shorter butyl chain alters the molecule's partition coefficient (logP), enabling specific biphasic emulsion stability and facilitating enzymatic lipophilization during active phase synthesis 5. However, free organic cinnamates can exhibit photo-instability or cause cross-degradation when combined directly with certain UVA filters (such as avobenzone) 2. To engineer a self-validating, highly stable sunscreen, modern drug development relies on phospholipid microencapsulation 16.

By enwrapping butyl 4-methoxycinnamate within a micron-sized phospholipid shell, formulators achieve three critical objectives:

• Chemical Isolation: Prevents direct contact and synergistic degradation between incompatible UV filters 1.

• Dermal Safety: The resulting particles are too large to penetrate the stratum corneum, drastically reducing the risk of irritation and systemic absorption 1.

• Optimized Film Formation: Repulsive forces between the encapsulated particles prevent flocculation, ensuring a uniform, gap-free coating across the skin topography that directly boosts the Sun Protection Factor (SPF) 1 [[6]]().

Experimental Workflows & Protocols

The following self-validating protocols detail the microencapsulation of butyl 4-methoxycinnamate and its integration into an Oil-in-Water (O/W) emulsion base.

Protocol A: Phospholipid Microencapsulation of the Active Phase

Causality: High-shear homogenization of the organic ester with phospholipids creates a stable aqueous dispersion, allowing the lipophilic filter to be easily incorporated into the water phase of cold-process formulations 6.

• Organic Phase Preparation: In a jacketed vessel, combine 20% (w/w) butyl 4-methoxycinnamate with secondary organic filters (e.g., octocrylene) to act as photostabilizers. Heat gently to 45°C until a homogenous, clear liquid is formed.

• Aqueous Phase Preparation: In a separate vessel, dissolve 5% (w/w) hydrogenated phospholipids and 10% (w/w) 1,3-butylene glycol in purified water.

• Pre-emulsification: Slowly inject the organic phase into the aqueous phase under continuous mechanical stirring at 500 RPM.

• High-Shear Microencapsulation: Transfer the pre-emulsion to a high-pressure homogenizer. Process at 800 bar for 3 passes.

• Validation Check: Analyze the dispersion using Dynamic Light Scattering (DLS). The target vesicle size must fall strictly between 1.0 µm and 3.0 µm to ensure non-penetration of the stratum corneum.

Protocol B: Cold-Process Integration into O/W Emulsion

Causality: Because the UV filter is now water-dispersible and protected by a lipid shell, it can be added at the final stage of formulation (cold process). This prevents thermal degradation of the active and preserves the integrity of the phospholipid vesicle 1 [[6]]().

• Base Preparation: Prepare a standard O/W polymeric gel network using Acrylates/C10-30 Alkyl Acrylate Crosspolymer neutralized with Triethanolamine.

• Active Addition: Cool the base to room temperature (< 25°C). Slowly fold in the encapsulated butyl 4-methoxycinnamate dispersion (typically 10-20% of the final formula weight) using a low-shear sweep agitator (50 RPM).

• Homogeneity Verification: Extract a 1g sample and centrifuge at 3000 RPM for 15 minutes. A lack of phase separation validates the structural integrity of the emulsion network.

Quantitative Data & Validation Metrics

The following table summarizes the critical parameters required to validate the efficacy and safety of the formulated butyl 4-methoxycinnamate system.

Parameter	Target Value	Analytical Method	Mechanistic Rationale
Active Concentration	5.0 - 10.0% w/w	HPLC-UV	Provides optimal UVB attenuation without exceeding lipid solubility limits.
Vesicle Particle Size	1.0 - 3.0 µm	Dynamic Light Scattering (DLS)	Prevents stratum corneum penetration; ensures uniform macroscopic skin coating.
Encapsulation Efficiency	> 95%	Ultrafiltration + UV-Vis	Minimizes free active to prevent cross-filter degradation (e.g., with Avobenzone).
Peak Absorbance ( λmax​ )	~300 nm	UV-Vis Spectrophotometry	Confirms the structural integrity of the chromophore post-homogenization.
Photostability	< 10% degradation	Solar Simulator (2 MEDs)	Validates that the trans-cis isomerization cycle remains reversible and intact.

Formulation Workflow Visualization

Workflow for the microencapsulation and integration of butyl 4-methoxycinnamate into sunscreens.

References

• Ethyl 4-Methoxycinnamate | Research Compound Benchchem URL
• Surfachem sun care overview Cosmetics Business URL
• New Generation of Sun Care: Latest Trends and Innovations in UV Protection SlideServe URL
• Ginza Invisible Sunnydays UV Shield Sunscreen Gel SPF 45 Pa+++ ingredients (Explained)
• Synthesis of Triglycerides from Cinnamic Acid and Glycerol Using Supported Sulphonic Acids ResearchGate URL
• Universitas Gadjah Mada (UGM)

Sources

• 1. Surfachem sun care overview [cosmeticsbusiness.com]
• 2. Ginza Invisible Sunnydays UV Shield Sunscreen Gel SPF 45 Pa+++ ingredients (Explained) [incidecoder.com]
• 3. etd.repository.ugm.ac.id [etd.repository.ugm.ac.id]
• 4. Ethyl 4-Methoxycinnamate | Research Compound [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. slideserve.com [slideserve.com]

Topic: Catalysts for the High-Yield Synthesis of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

An Application Guide for Researchers and Process Development Scientists

Abstract

(E)-3-(4-Methoxyphenyl)-acrylic acid butyl ester, commonly known as butyl p-methoxycinnamate, is a key active ingredient in the cosmetics industry, primarily valued for its efficacy as a UVB filter in sunscreens. The demand for efficient, high-yield, and sustainable synthetic routes has driven significant research into the catalytic processes governing its formation. This application note provides a detailed guide for researchers, chemists, and drug development professionals on the selection and application of various catalysts for the synthesis of this target molecule. We will explore multiple synthetic strategies, including Fischer-Speier esterification, transesterification, and Steglich esterification, with a focus on explaining the causality behind experimental choices and providing field-proven protocols. This guide emphasizes the advantages of heterogeneous solid acid catalysts and other modern methods that align with the principles of green chemistry, offering high yields and simplified product purification.

Introduction: The Significance of Butyl p-Methoxycinnamate

Cinnamic acid and its derivatives are a vital class of compounds with applications ranging from pharmaceuticals to fragrances.[1][2] (E)-3-(4-Methoxyphenyl)-acrylic acid butyl ester is a prominent derivative of p-methoxycinnamic acid, which itself can be sourced from natural products like the Kaempferia galanga L. rhizome.[3] The primary application of the butyl ester is as a UVB filter in sunscreen formulations, where it effectively absorbs ultraviolet radiation, protecting the skin from sun damage.[1] The efficiency and safety of sunscreen formulations are paramount, making the synthesis of high-purity butyl p-methoxycinnamate a topic of considerable industrial and academic interest.

The synthesis of this ester can be approached through several well-established chemical transformations. The choice of synthetic route and, critically, the catalyst, directly impacts reaction efficiency, yield, stereoselectivity, and the overall environmental footprint of the process. This guide will dissect the most effective catalytic systems to achieve high-yield synthesis.

Overview of Primary Synthetic Strategies

The formation of the target ester bond can be achieved through multiple pathways. The selection of a particular strategy often depends on the available starting materials, required scale, and desired purity profile.

• Fischer-Speier Esterification : This is the most direct and traditional method, involving the acid-catalyzed reaction between p-methoxycinnamic acid and n-butanol.[4][5][6] The reaction is reversible, necessitating strategies to drive the equilibrium towards the product.[5][7]

• Transesterification : This method involves converting a more readily available ester, such as methyl or ethyl p-methoxycinnamate, into the desired butyl ester by reacting it with n-butanol in the presence of a catalyst.[3][8][9] This can be advantageous if the starting methyl or ethyl esters are commercially available at a lower cost.

• Steglich Esterification : A milder, highly efficient method that uses a carbodiimide coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) and a nucleophilic catalyst, typically 4-(dimethylamino)pyridine (DMAP).[10][11][12][13] This approach is ideal for laboratory-scale synthesis, especially with acid-sensitive or sterically hindered substrates, as it proceeds under neutral, room-temperature conditions.[12][13]

• Other Modern Methods : Advanced catalytic systems, including the palladium-catalyzed Heck reaction , can be used to construct the entire molecule from simpler precursors like p-bromoanisole and butyl acrylate.[14][15][16][17] While powerful, these methods are often more complex and costly than direct esterification. The Wittig reaction and its variants, such as the Horner-Wadsworth-Emmons reaction, provide another route by forming the carbon-carbon double bond from p-anisaldehyde.[18][19][20][21][22]

Catalyst Selection: The Heart of the Synthesis

The catalyst is the cornerstone of a successful synthesis, dictating reaction rate, equilibrium position, and operating conditions.

Catalysts for Fischer-Speier Esterification

The mechanism of Fischer esterification relies on the protonation of the carboxylic acid's carbonyl oxygen, which enhances the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by the alcohol.[5][23][24]

• Homogeneous Acid Catalysts :

  • Sulfuric Acid (H₂SO₄) and p-Toluenesulfonic Acid (p-TsOH) : These are the conventional, highly effective Brønsted acid catalysts for esterification.[4][7][23][25] They are inexpensive and readily available. However, their use presents significant drawbacks, including corrosivity, difficulty in separation from the reaction mixture (requiring neutralization and aqueous workup), and the generation of acidic waste.

• Heterogeneous Solid Acid Catalysts (Green Catalysts) : The use of solid acid catalysts represents a significant advancement, aligning with green chemistry principles by offering simplified separation, reusability, and often milder reaction conditions.[1]

  • Sulfonated Mesoporous Solids : These materials possess high surface area and strong acidic sites, showing activity comparable to homogeneous catalysts like p-TsOH under solventless conditions.[1]

  • Ion-Exchange Resins (e.g., Amberlyst-15) : These are polymeric resins with sulfonic acid groups that are highly effective for esterification reactions.[26] They are easily filtered off and can be regenerated and reused multiple times.

  • Sodium Bisulfate (NaHSO₄·H₂O) : An inexpensive, stable, and mildly acidic salt that has proven to be an effective catalyst for the esterification of cinnamic acids.[8][27] Its ease of handling and reduced environmental impact make it an excellent choice.

Catalysts for Transesterification

Transesterification can be catalyzed by both acids and bases.[28] The reaction involves the exchange of the alcohol group of an existing ester.

• Acid Catalysts : Similar to Fischer esterification, strong acids like p-TsOH or H₂SO₄ can be used.[9][25] Solid acids like sodium bisulfate are also highly effective and offer the benefits of heterogeneous catalysis.[8]

• Base Catalysts : Alkoxides like sodium methoxide or potassium tert-butoxide can be used, although they may promote side reactions.[9][25]

Reagents for Steglich Esterification

This method does not use a traditional acid or base catalyst but rather a set of coupling reagents.

• DCC (N,N'-Dicyclohexylcarbodiimide) : DCC activates the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[10][12]

• DMAP (4-Dimethylaminopyridine) : DMAP acts as a nucleophilic catalyst, reacting with the O-acylisourea to form an acyl-pyridinium salt. This "active ester" is then readily attacked by the alcohol to form the final product.[12][13] The main drawback is the formation of dicyclohexylurea (DCU) as a byproduct, which must be removed by filtration.[11]

Data Presentation: Comparison of Catalytic Systems

The following table summarizes the performance of various catalytic systems for the synthesis of cinnamate esters, providing a comparative overview for methodological selection.

Synthetic Method	Catalyst/Reagent	Typical Conditions	Reported Yield	Advantages	Disadvantages	Reference
Fischer Esterification	p-Toluenesulfonic Acid (p-TsOH)	n-Butanol, Reflux	78-94% (for butyl acrylate)	High yield, low cost	Corrosive, difficult separation	[25]
Fischer Esterification	Sulfuric Acid (H₂SO₄)	n-Butanol, Reflux	42-55% (for cinnamate esters)	Inexpensive	Corrosive, aqueous workup	[4]
Fischer Esterification	Amberlyst 131H+	n-Butanol, 85-90°C	High Conversion	Reusable, easy separation	Slower than homogeneous acids	[26]
Transesterification	Sodium Bisulfate (NaHSO₄)	n-Butanol, Reflux, 4h	88% Conversion	Green, inexpensive, easy to handle	Requires precursor ester	[8]
Steglich Esterification	DCC / DMAP	Dichloromethane, Room Temp.	~73-95%	Mild conditions, high yield	Stoichiometric byproduct (DCU)	[10][13][29]
Heck Reaction	Palladium Catalyst	Base, High Temp.	66-76%	High stereoselectivity	Expensive catalyst, complex	[14][30]

Visualization of Mechanisms and Workflows

Diagrams provide a clear visual representation of the chemical processes and experimental steps involved.

Caption: Generalized mechanism of acid-catalyzed Fischer-Speier Esterification.

Caption: Experimental workflow for synthesis via heterogeneous acid catalysis.

Detailed Experimental Protocols

The following protocols are designed to be self-validating and reproducible, providing clear steps for high-yield synthesis.

Protocol 1: High-Yield Synthesis using Sodium Bisulfate (A Green Approach)

This protocol is adapted from methodologies employing solid acid catalysts for transesterification and esterification, offering high yields with minimal environmental impact.[8]

• Materials :

  • p-Methoxycinnamic acid: 17.8 g (0.1 mol)

  • n-Butanol: 74.1 g (1.0 mol, 10 eq.)

  • Sodium bisulfate monohydrate (NaHSO₄·H₂O): 2.76 g (0.02 mol, 20 mol%)

  • Toluene (for Dean-Stark, optional): 100 mL

  • Diethyl ether or Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure :

  • Setup : Assemble a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus connected to a reflux condenser. This setup is crucial for removing water as it forms, driving the reaction to completion.[7]

  • Charging Reactants : To the flask, add p-methoxycinnamic acid (0.1 mol), n-butanol (1.0 mol), sodium bisulfate (0.02 mol), and toluene (100 mL). Using a large excess of the alcohol also helps shift the equilibrium.[5]

  • Reaction : Heat the mixture to reflux with vigorous stirring. The toluene-water azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-8 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Catalyst Removal : Cool the reaction mixture to room temperature. The solid sodium bisulfate catalyst can be removed by simple filtration. The catalyst can be washed with a small amount of ether, dried, and potentially reused.

  • Workup : Transfer the filtrate to a separatory funnel. If toluene was used, wash the organic layer with saturated sodium bicarbonate solution (2 x 50 mL) to remove any unreacted acid, followed by brine (1 x 50 mL).

  • Purification : Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Final Purification : The resulting oil can be further purified by vacuum distillation to afford (E)-3-(4-Methoxyphenyl)-acrylic acid butyl ester as a clear liquid.

Protocol 2: Lab-Scale Steglich Esterification

This protocol is ideal for producing high-purity material on a smaller scale under very mild conditions.[10][13]

• Materials :

  • p-Methoxycinnamic acid: 1.78 g (10 mmol)

  • n-Butanol: 0.89 g (12 mmol, 1.2 eq.)

  • N,N'-Dicyclohexylcarbodiimide (DCC): 2.27 g (11 mmol, 1.1 eq.)

  • 4-(Dimethylamino)pyridine (DMAP): 0.12 g (1 mmol, 0.1 eq.)

  • Anhydrous Dichloromethane (DCM): 50 mL

• Procedure :

  • Setup : In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve p-methoxycinnamic acid (10 mmol) and n-butanol (12 mmol) in anhydrous DCM (50 mL).

  • Catalyst Addition : Add DMAP (1 mmol) to the solution and stir.

  • Initiation : Cool the flask to 0°C in an ice bath. Add a solution of DCC (11 mmol) in a small amount of DCM dropwise over 15 minutes.

  • Reaction : Allow the reaction to warm to room temperature and stir for 3-6 hours. A white precipitate of dicyclohexylurea (DCU) will form.[11] Monitor the reaction completion by TLC.

  • Workup : Once the reaction is complete, filter off the DCU precipitate and wash it with a small volume of cold DCM.

  • Purification : Transfer the filtrate to a separatory funnel and wash sequentially with 0.5 M HCl (2 x 20 mL), saturated sodium bicarbonate solution (2 x 20 mL), and brine (1 x 20 mL).

  • Isolation : Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to yield the high-purity ester. Further purification is typically not required.

Conclusion

The synthesis of (E)-3-(4-Methoxyphenyl)-acrylic acid butyl ester can be achieved with high yields through several catalytic methods. For large-scale, industrial applications, Fischer esterification using a heterogeneous solid acid catalyst like sodium bisulfate or an ion-exchange resin offers the most compelling combination of high yield, low cost, operational simplicity, and environmental safety. For laboratory-scale synthesis where purity and mild conditions are the priority, the Steglich esterification remains an exceptionally reliable and high-yielding method. By understanding the mechanisms and practical considerations outlined in this guide, researchers and development professionals can select the optimal catalytic system to meet their specific synthetic objectives.

References

• Solventless esterification of glycerol with p- methoxycinnamic acid catalyzed by a novel sulfonic acid mesoporous solid: Reaction kinetics. Research Explorer - The University of Manchester.
• COMPARISON OF ESTERIFICATION AND TRANSESTERIFICATION METHOD IN SYNTHESIS OF OCTYL P-METHOXYCINNAMATE (OPMC) FROM KAEMPFERIA GALA. Rasayan Journal of Chemistry.
• Synthesis and Crystal Structure of 4-Cyano-3-fluorophenyl- 3-(4-hexoxy-3-methoxyphenyl)acrylic Acid Ester. Asian Journal of Chemistry.
• Osborne, M. (2019). SYNTHESIS OF CINNAMIC ACID ESTERS. ASPIRE.
• Acrylic acid, n-butyl ester. Organic Syntheses Procedure.
• Synthesis of (E)-butyl-3-(4-methoxyphenyl) acrylate.
• Ojha, S., & Panda, N. Pd-catalyzed desulfitative arylation of olefins by N-methoxysulfonamide. The Royal Society of Chemistry.
• (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)
• Technical Support Center: Synthesis of p-Methoxycinnamoyl Deriv
• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry.
• A Green Procedure for the Synthesis of Cinnamate Esters Using Aliquat®336.
• Heck Reaction. Organic Chemistry Portal.
• Reaction mechanism of Steglish esterification.
• Wittig Reaction - Examples and Mechanism. Master Organic Chemistry.
• Yamaguchi esterification: a key step toward the synthesis of natural products and their analogs—a review. PMC.
• EXPERIMENT 3 HORNER-EMMONS-WITTIG SYNTHESIS OF METHYL-E-4-METHOXYCINNAM
• Steglich Esterific
• Heck reaction. Wikipedia.
• Process for the preparation of octyl p-methoxy cinnamate.
• Greener Synthetic Routes for Cinnamyl Cinnamate Derivatives: Applic
• The Heck, Suzuki, and Olefin Metathesis Reactions. Master Organic Chemistry.
• Application Notes: Steglich Esterification for the Synthesis of Cinnamic Acid Deriv
• TRANSESTERIFICATION OF METHYL ESTERS OF AROMATIC AND α,β-UNSATURATED ACIDS WITH BULKY ALCOHOLS. Organic Syntheses Procedure.
• Esterification of Maleic Acid with Butanol Catalyzed by Environmentally Friendly C
• The Wittig Reaction. Chemistry LibreTexts.
• Transesterific
• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applic
• Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. [No Source Found].
• Fischer Esterification Reaction Mechanism - Carboxylic Acid Deriv
• Wittig Reaction - Common Conditions. [No Source Found].

Sources

• 1. research.manchester.ac.uk [research.manchester.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Bot Verification [rasayanjournal.co.in]
• 4. aspire.apsu.edu [aspire.apsu.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. athabascau.ca [athabascau.ca]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. asianpubs.org [asianpubs.org]
• 11. researchgate.net [researchgate.net]
• 12. Steglich Esterification [organic-chemistry.org]
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• 14. Heck Reaction [organic-chemistry.org]
• 15. Heck reaction - Wikipedia [en.wikipedia.org]
• 16. US5728865A - Process for the preparation of octyl p-methoxy cinnamate - Google Patents [patents.google.com]
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• 30. rsc.org [rsc.org]

Application Note: Advanced Protocol for the Encapsulation of Butyl 4-Methoxycinnamate into Solid Lipid Nanoparticles (SLNs)

Target Audience: Formulation Scientists, Dermatological Researchers, and Drug Delivery Professionals Application: Enhanced Photoprotection, Controlled Release, and Topical Cosmeceuticals

Executive Summary & Mechanistic Rationale

Butyl 4-methoxycinnamate (BMC) is a potent lipophilic ultraviolet (UV) filter. However, traditional topical emulsions containing lipophilic UV filters often suffer from poor photostability and unwanted systemic percutaneous absorption, which can lead to localized toxicity and reduced surface efficacy.

Encapsulating BMC into Solid Lipid Nanoparticles (SLNs) mitigates these critical issues by providing a physical UV-scattering lipid matrix, enhancing photostability, and restricting the active ingredient strictly to the stratum corneum[1].

Causality in Formulation Design:

• Lipid Matrix Selection: Solid lipids like Glyceryl monostearate (GMS) are chosen for their high melting points (>60°C). Because the lipid remains in a solid crystalline state at skin temperature (32°C), it severely restricts the mobility of the encapsulated BMC, minimizing transdermal penetration into systemic circulation[1].

• Synergistic Photoprotection: SLNs inherently scatter and reflect UV radiation due to their particulate nature and crystalline lattice. When combined with the chemical UV-absorbing properties of BMC, the formulation achieves a synergistic Sun Protection Factor (SPF) enhancement[1].

• Methodological Choice: Hot High-Pressure Homogenization (HPH) is preferred over solvent-based methods (e.g., solvent injection) because it avoids residual organic solvents, making it highly suitable for dermatological applications. Operating above the lipid's melting point ensures homogeneous drug distribution within the lipid melt.

Required Materials & Reagents

To ensure a self-validating and reproducible system, use high-purity pharmaceutical-grade excipients.

• Active Pharmaceutical Ingredient (API): Butyl 4-methoxycinnamate (BMC)

• Solid Lipid Core: Glyceryl monostearate (GMS) or Cetyl Palmitate

• Primary Surfactant: Poloxamer 188 (Pluronic F-68) or Tween 80

• Co-surfactant (Optional but recommended): Soya Lecithin (enhances lipid matrix stability)

• Aqueous Phase: Ultra-pure Distilled Water (Milli-Q)

• Equipment: High-shear mixer (e.g., Ultra-Turrax), High-Pressure Homogenizer (e.g., APV Gaulin or EmulsiFlex), Thermostatic water bath, Dynamic Light Scattering (DLS) analyzer.

Experimental Protocol: Hot High-Pressure Homogenization (HPH)

The following step-by-step methodology outlines the HPH process, optimized for lipophilic UV filters.

Step 1: Preparation of the Lipid Phase

• Weigh 5.0 g of Glyceryl monostearate and 1.0 g of BMC.

• Place the lipid in a glass beaker and heat in a thermostatic water bath to 75°C (approximately 5–10°C above the melting point of GMS). Note: Heating slightly above the melting point ensures complete melting while preventing thermal degradation of the API.

• Once the lipid is fully molten, add the BMC and stir gently using a magnetic stirrer until a clear, homogeneous lipid melt is achieved.

Step 2: Preparation of the Aqueous Phase

• In a separate beaker, dissolve 2.0 g of Poloxamer 188 (and 0.5 g of Soya lecithin, if utilizing a co-surfactant system) in 91.5 mL of ultra-pure water.

• Heat the aqueous phase to the exact same temperature as the lipid phase (75°C).

  • Critical Causality: Preheating the aqueous phase is mandatory. Introducing a cold aqueous phase to the lipid melt will cause premature, uncontrolled lipid recrystallization, leading to microparticle formation rather than nanoparticles.

Step 3: Pre-Emulsion Formation

• Slowly add the hot aqueous phase to the hot lipid phase under continuous high-shear mixing (e.g., Ultra-Turrax at 8,000 rpm).

• Maintain the temperature at 75°C and continue mixing for 5 minutes to form a coarse, thermodynamically stable oil-in-water (O/W) pre-emulsion.

Step 4: High-Pressure Homogenization

• Transfer the hot pre-emulsion to the High-Pressure Homogenizer, which must be pre-warmed to 75°C to prevent lipid solidification within the homogenizer valves.

• Process the pre-emulsion at 500 bar for 3 to 5 continuous cycles .

  • Critical Causality: Do not exceed 5 cycles. Over-homogenization imparts excessive kinetic energy to the system, which can induce particle coalescence and drastically increase the final polydispersity index (PDI).

Step 5: Nanoparticle Crystallization

• Collect the homogenized nanoemulsion and allow it to cool gradually to room temperature (25°C) under gentle magnetic stirring (200 rpm).

• As the temperature drops below the lipid's recrystallization point, the lipid droplets solidify, forming the final BMC-loaded Solid Lipid Nanoparticles[2].

Workflow Visualization

Figure 1: Hot High-Pressure Homogenization workflow for BMC-loaded SLNs.

Characterization & Quality Control Data

Quantitative assessment of the SLNs is required to validate the formulation's structural integrity. The following table summarizes the target physicochemical parameters for optimized BMC-loaded SLNs.

Parameter	Target Value	Analytical Method	Clinical / Physical Relevance
Z-Average Particle Size	150 – 250 nm	Dynamic Light Scattering (DLS)	Ensures uniform skin coverage and avoids deep follicular penetration.
Polydispersity Index (PDI)	< 0.3	Dynamic Light Scattering (DLS)	Indicates a narrow size distribution, preventing Ostwald ripening.
Zeta Potential	< -30 mV	Electrophoretic Light Scattering	High electrostatic repulsion ensures long-term colloidal stability.
Entrapment Efficiency (EE%)	> 85%	Ultrafiltration / HPLC	Maximizes API payload and minimizes free, unencapsulated BMC.
In Vitro SPF Enhancement	+ 30-50% vs. Free BMC	Optometrics SPF Analyzer	Validates the synergistic UV scattering of the solid lipid matrix.

Troubleshooting & Critical Parameters

• Issue: Particle Size > 500 nm post-homogenization.

  • Causality: Often caused by inadequate surfactant concentration or a temperature mismatch between the lipid and aqueous phases during pre-emulsion formation.

  • Solution: Ensure the surfactant-to-lipid ratio is optimized (typically 1:2 to 1:5) and temperatures are strictly matched prior to mixing.

• Issue: Gelation of the SLN dispersion during storage.

  • Causality: Lipid polymorphic transitions (from the unstable α-form to the stable β-form) can alter the particle shape and expel the incorporated drug, leading to network formation and gelation.

  • Solution: Incorporate a small percentage of liquid lipids (forming Nanostructured Lipid Carriers, NLCs) or use complex lipid mixtures to introduce imperfections in the crystal lattice, accommodating the BMC more stably over time[3].

• Issue: Low Entrapment Efficiency (< 60%).

  • Causality: BMC may be partitioning into the aqueous phase during the high-energy HPH step.

  • Solution: Ensure the pH of the aqueous phase minimizes API solubility, or utilize rapid cooling of the homogenate to instantly lock the API within the solidifying lipid matrix before it can partition out[2].

References

• Title: A Sunscreen Based on Avobenzone Loaded in Solid Lipid Nanoparticles for Enhanced Sun Protection Source: LENS URL: 2

• Title: Advanced microfluidic techniques for the preparation of solid lipid nanoparticles: Innovations and biomedical applications Source: PMC URL: 3

• Title: Investigating Novel Methods for Formulating Solid Lipid Nanoparticles Source: Systematic Reviews in Pharmacy URL:

• Title: Solid lipid nanoparticles as innovative sunscreen carriers: insights and applications Source: Taylor & Francis URL: 1

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. A Sunscreen Based on Avobenzone Loaded in Solid Lipid Nanoparticles for Enhanced Sun Protection – Read Article in LENS [readarticle.org]
• 3. Advanced microfluidic techniques for the preparation of solid lipid nanoparticles: Innovations and biomedical applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Photostability Testing of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

Target Audience: Researchers, Analytical Scientists, and Cosmetic/Drug Development Professionals Compound Synonyms: Butyl 4-methoxycinnamate, Butyl p-methoxycinnamate

Introduction & Mechanistic Background

(E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester is a highly effective, lipophilic UV-B absorbing compound widely utilized in dermatological formulations and cosmetic science. As a cinnamate ester derivative, its primary mechanism of photoprotection involves the absorption of high-energy UV radiation (280–320 nm) and the subsequent dissipation of this energy as lower-energy heat, thereby preventing oxidative stress and DNA damage in biological targets[1].

However, UV filters are inherently susceptible to photochemical transformations upon prolonged exposure. For cinnamate esters, the predominant degradation pathway is trans-cis (E-Z) photoisomerization . The native (E)-isomer possesses a significantly higher molar extinction coefficient in the UV-B range compared to the (Z)-isomer. Consequently, photoisomerization leads to a measurable reduction in the formulation's overall UV-absorbing efficacy (loss of Sun Protection Factor, or SPF). Furthermore, under high-concentration conditions, prolonged UV exposure can trigger bimolecular [2+2] photo-cycloadditions, yielding UV-transparent cyclobutane dimers[2].

Understanding and quantifying these degradation pathways is critical for formulation stability, regulatory compliance, and product safety.

Fig 1. Photochemical degradation pathways of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester.

Regulatory Framework: ICH Q1B Compliance

To ensure product safety and efficacy, photostability testing must align with the ICH Q1B Guidelines . This standardized international approach evaluates how drug substances and products respond to light, ensuring that light exposure does not compromise product quality, potency, or purity[3].

This protocol employs ICH Q1B Option 2 , which utilizes a combination of a cool white fluorescent lamp (to simulate visible light) and a near-UVA fluorescent lamp with a spectral distribution of 320 nm to 400 nm (maximum energy emission between 350 nm and 370 nm)[4]. The regulatory threshold requires a minimum exposure of:

• 1.2 million lux-hours of visible light (illuminance)[5].

• 200 W·h/m² of UV energy (irradiance)[5].

Experimental Design & Rationale

To build a self-validating system, every step of the protocol is designed with strict causality:

• Solvent Selection: Methanol/Water (80:20 v/v) is chosen to solubilize the lipophilic butyl ester while preventing the alkaline hydrolysis (saponification) that readily cleaves the ester bond under high pH conditions[1].

• Chemical Actinometry: Because lamp irradiance degrades over time, relying solely on timer-based exposure is flawed. A 2% w/v Quinine chemical actinometer is used to self-validate the exact UV dose absorbed, ensuring the 200 W·h/m² target is precisely met[3].

• Dark Controls: Aluminum foil-wrapped samples are placed in the exact same environmental chamber. This isolates photochemical degradation from thermally induced changes, allowing researchers to accurately calculate the light-specific degradation rate[6].

• Analytical Method: HPLC-UV is selected over GC-MS. Cinnamate esters can undergo thermally induced isomerization in a GC injection port (typically >250°C), which skews the E/Z ratio. HPLC operates at near-ambient temperatures, preserving the true photochemical state of the sample.

Fig 2. Self-validating in vitro photostability testing workflow compliant with ICH Q1B standards.

Step-by-Step Methodologies

Preparation of Standard and Sample Solutions

• Stock Solution: Accurately weigh 10.0 mg of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester reference standard. Dissolve in 100 mL of HPLC-grade Methanol to yield a 100 µg/mL stock.

• Working Sample: Dilute the stock solution 1:10 with Methanol/Water (80:20 v/v) to achieve a final testing concentration of 10 µg/mL. Note: Maintaining a dilute concentration favors unimolecular photoisomerization over bimolecular dimerization, simplifying kinetic modeling.

• Transfer 2 mL aliquots into clear, UV-transparent quartz vials.

Actinometry & Chamber Setup

• Quinine Actinometer: Prepare a 2% w/v quinine hydrochloride dihydrate solution dissolved in 0.005 M sulfuric acid. Place this solution in a 1 cm quartz cuvette alongside the samples[3].

• Dark Control: Wrap a duplicate set of sample vials completely in aluminum foil to block all photon transmission[3].

• Chamber Parameters: Set the photostability chamber to maintain a strict internal temperature of 25°C (±2°C) to prevent thermal degradation[6].

Irradiation Protocol

• Place the exposed samples, dark controls, and the actinometer into the ICH Q1B compliant photostability chamber.

• Initiate irradiation using Option 2 light sources (Cool white + UVA)[4].

• Monitor the actinometer absorbance at 400 nm periodically. Terminate the exposure only when the actinometric calculation confirms a total absorbed UV dose of 200 W·h/m² and the integrated lux meter confirms 1.2 Mlx·h[5].

HPLC-UV Analytical Method

Analyze the post-irradiation samples using the following validated chromatographic conditions:

• Column: Reverse-phase C18 (250 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic Methanol : Water (80:20 v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 310 nm (near the isosbestic point to ensure equal response factors for both isomers).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

(Note: On a reverse-phase C18 column, the (E)-isomer will elute later than the (Z)-isomer due to its more planar, extended hydrophobic structure interacting strongly with the stationary phase).

Data Presentation & Interpretation

The following table summarizes the expected degradation kinetics of Butyl 4-methoxycinnamate under standardized ICH Q1B exposure.

Irradiation Time (h)	Cumulative UV Dose (W·h/m²)	(E)-Isomer (%)	(Z)-Isomer (%)	Total Mass Recovery (%)	SPF Retention Est.
0 (Initial)	0	99.8	0.2	100.0	100%
2	40	85.4	14.1	99.5	92%
5	100	68.2	30.5	98.7	81%
10 (Target)	200	45.1	51.2	96.3	65%
10 (Dark Control)	0	99.7	0.2	99.9	100%

Interpretation: The total mass recovery drops slightly to 96.3% at the target dose, indicating that ~3.7% of the active compound was lost to secondary pathways (e.g.,[2+2] cycloaddition).

Causality-Based Troubleshooting

Symptom	Mechanistic Causality	Corrective Action
High degradation observed in the Dark Control.	The ester bond is undergoing hydrolysis (saponification) due to alkaline pH, or the chamber temperature exceeded 30°C causing thermal breakdown.	Buffer the extraction solvent to pH 6.0–7.0. Ensure the photostability chamber utilizes active cooling to maintain exactly 25°C.
Total recovery (E + Z) falls below 90%.	High concentrations of the active compound in the test matrix are favoring bimolecular [2+2] cycloaddition, forming UV-transparent cyclobutane dimers.	Dilute the sample prior to irradiation to isolate unimolecular photoisomerization. Utilize LC-MS to quantify the dimer mass (m/z 468).
Inconsistent E/Z ratios between replicate injections.	The autosampler compartment is exposed to ambient room lighting, causing continuous, uncontrolled photoisomerization while samples wait in the queue.	Use amber HPLC vials for all post-irradiation analysis and ensure the autosampler compartment is light-tight.

References

• Title: Understanding ICH Photostability Testing Source: Q-Lab URL: [Link]

• Title: ICH Q1B Guideline: Photostability Testing of New Drug Substances and Products Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Q1B Photostability Testing of New Active Substances and Medicinal Products Source: European Medicines Agency (EMA) URL: [Link]

• Title: In the right light: What ICH photostability tests are all about Source: BINDER GmbH URL: [Link]

• Title: Development of C-Arylcalix[4]resorcinarenes and C-Arylcalix[4]pyrogallolarenes as Antioxidant and UV-B Protector Source: Indonesian Journal of Chemistry (Universitas Gadjah Mada) URL: [Link]

Sources

• 1. Ethyl 4-Methoxycinnamate | Research Compound [benchchem.com]
• 2. Development of C-Arylcalix[4]resorcinarenes and C-Arylcalix[4]pyrogallolarenes as Antioxidant and UV-B Protector | Jumina | Indonesian Journal of Chemistry [journal.ugm.ac.id]
• 3. youtube.com [youtube.com]
• 4. binder-world.com [binder-world.com]
• 5. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]
• 6. ema.europa.eu [ema.europa.eu]

Application Note: High-Efficiency Heck Synthesis of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

Strategic Rationale & Scope

(E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester (commonly known as butyl 4-methoxycinnamate) is a critical structural motif utilized in the formulation of advanced UV-B filters and as an intermediate in pharmaceutical development. The Mizoroki-Heck cross-coupling reaction provides a highly atom-economical and regioselective pathway to synthesize this compound by directly coupling 4-haloanisoles with n-butyl acrylate[1]. This application note details a robust, field-proven protocol designed for high conversion and strict (E)-stereoselectivity.

Mechanistic Causality & Expert Insights

The synthesis relies on a classic Pd(0)/Pd(II) catalytic redox cycle, but the specific electronic nature of the anisole substrate dictates strict operational parameters[2]:

• Oxidative Addition: The electron-donating methoxy group on 4-iodoanisole increases the electron density of the aromatic ring, making the C-I bond slightly more resistant to oxidative addition by the Pd(0) catalyst compared to electron-deficient arenes. Consequently, elevated temperatures (100–120 °C) or highly active ligands (e.g., N-heterocyclic carbenes or bulky phosphines) are required to drive this initial step[3][4].

• Migratory Insertion & Regioselectivity: The coordination of n-butyl acrylate to the Pd(II)-aryl complex is followed by a syn-migratory insertion. Electronics drive the palladium to the α-carbon and the aryl group to the β-carbon, ensuring terminal functionalization.

• β-Hydride Elimination & Stereocontrol: To eliminate the palladium hydride and form the double bond, the complex must adopt a syn-coplanar conformation. Severe steric repulsion between the bulky anisyl ring and the butyl ester group heavily favors the trans transition state, resulting in near-exclusive formation of the thermodynamically stable (E)-isomer[4][5].

• Catalyst Regeneration: A stoichiometric base is mandatory to neutralize the extruded hydrohalic acid (HI). Without an effective base, the equilibrium stalls, and the active Pd(0) species cannot be regenerated, leading to catalyst precipitation (palladium black)[1][6].

Reaction Architecture

Mechanistic workflow of the Pd-catalyzed Heck reaction for butyl 4-methoxycinnamate synthesis.

Optimization Data & Catalyst Screening

The choice of leaving group (I vs. Br vs. Cl) drastically alters the required catalyst system. Table 1 summarizes validated literature conditions for synthesizing methoxycinnamate derivatives.

Table 1: Optimization of Heck Coupling Conditions

Aryl Halide	Catalyst System	Base	Solvent	Temp (°C)	Yield/Conv.	Ref
4-Iodoanisole	Pd(OAc)₂ (1 mol%)	K₂CO₃	NBP	120	>95%	[6]
4-Bromoanisole	Pd-NHC (1.4 mol%)	K₂CO₃	DMF	100	99%	[1]
4-Bromoanisole	Pd(dba)₂ / L·HBr	Cs₂CO₃	DMAc	120	>95%	[4]
4-Chloroanisole	LDH-Pd⁰ (3 mol%)	NBu₃	Ionic Liq.	130	76%	[5]

Note: For routine laboratory synthesis without specialized ligands, 4-iodoanisole is the preferred substrate due to its highly favorable oxidative addition profile.

Validated Experimental Protocol

The following protocol utilizes N-Butylpyrrolidinone (NBP) as a high-performance, less-toxic alternative to traditional solvents like DMF or NMP[6].

Step 1: Reaction Assembly (Inert Atmosphere)

• Action: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-iodoanisole (1.0 mmol, 234 mg), Pd(OAc)₂ (0.01 mmol, 2.2 mg, 1 mol%), and anhydrous K₂CO₃ (2.0 mmol, 276 mg)[6]. Seal the flask, evacuate, and backfill with Argon (repeat 3x).

• Causality: Pd(0) intermediates are highly susceptible to oxidation. Assembling the solid reagents first allows for rigorous degassing, preventing the formation of catalytically inactive palladium black[4].

Step 2: Solvent and Substrate Addition

• Action: Under a positive stream of Argon, inject anhydrous N-Butylpyrrolidinone (NBP) (4 mL) followed by n-butyl acrylate (1.5 mmol, 215 µL)[6].

• Causality: NBP is a superior polar aprotic solvent that effectively solubilizes both the organic substrates and the inorganic base, facilitating the necessary phase transfer for catalyst regeneration[6]. An excess (1.5 eq) of the acrylate drives the equilibrium of the migratory insertion step.

Step 3: Thermal Activation

• Action: Submerge the sealed flask in a preheated oil bath at 120 °C. Stir vigorously (800+ rpm) for 12–16 hours[6].

• Causality: High-speed stirring is critical in biphasic solid-liquid systems (due to insoluble K₂CO₃) to eliminate mass transfer limitations. The 120 °C thermal energy overcomes the activation barrier for the oxidative addition of the electron-rich anisole derivative[3].

Step 4: Analytical Self-Validation

• Action: Monitor reaction progress via GC-MS.

• Causality (Critical Analytical Trap): Both the starting material (4-iodoanisole, C₇H₇IO) and the product ((E)-butyl 4-methoxycinnamate, C₁₄H₁₈O₃) possess an identical nominal molecular weight of 234 g/mol . Relying solely on Low-Resolution MS or TLC can yield false negatives due to overlapping signals. GC-MS ensures validation: 4-iodoanisole elutes earlier and shows a primary fragmentation loss of iodine (m/z 107), whereas the cinnamate product elutes later with a distinct loss of the butoxy group (m/z 161)[7].

Step 5: Aqueous Workup & Purification

• Action: Cool the mixture to room temperature, dilute with deionized water (20 mL), and extract with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure[6]. Purify the crude oil via silica gel flash chromatography (Hexanes/EtOAc gradient).

• Causality: The aqueous quench safely dissolves the KI byproducts and unreacted K₂CO₃. Ethyl acetate efficiently extracts the relatively non-polar cinnamate ester while leaving the highly polar NBP solvent largely in the aqueous phase.

Sources

• 1. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 2. diva-portal.org [diva-portal.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. arkat-usa.org [arkat-usa.org]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

Welcome to the Technical Support Center for the synthesis of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester (commonly known as butyl 4-methoxycinnamate). This molecule is a highly valued intermediate in pharmaceutical development and a critical UV-filtering compound.

Because of the specific electronic properties of the 4-methoxy substitution, standard esterification or cross-coupling protocols often suffer from poor conversion rates, catalyst deactivation, or equilibrium limitations. This guide bypasses generic advice to provide field-proven, mechanistically grounded troubleshooting for the two primary industrial and laboratory-scale synthetic routes: Palladium-Catalyzed Mizoroki-Heck Cross-Coupling and Biocatalytic Esterification .

Section 1: Palladium-Catalyzed Mizoroki-Heck Cross-Coupling

The Heck reaction between 4-bromoanisole and n-butyl acrylate is a powerful method for constructing the cinnamate framework with high (E)-stereoselectivity. However, the electron-donating nature of the methoxy group makes the oxidative addition step sluggish, often leading to catalyst degradation before the catalytic cycle can complete.

Logical workflow for diagnosing and resolving low yields in Pd-catalyzed Heck couplings.

Frequently Asked Questions (FAQs)

Q: Why is my palladium catalyst precipitating as "Palladium Black," and how does this affect my yield? A: Palladium black is the inactive agglomeration of Pd(0) nanoparticles. In this specific reaction, the oxidative addition of 4-bromoanisole to Pd(0) is relatively slow due to the electron-rich methoxy group. If your supporting ligands (like standard PPh3) are labile or insufficiently bulky, the transient Pd(0) intermediate aggregates before it can coordinate with the aryl halide, permanently terminating the catalytic cycle[1]. Causality & Solution: Transition to N-heterocyclic carbenes (NHCs) or phosphine-imidazolium salts. These strongly σ-donating and sterically demanding ligands stabilize the Pd(0) species. Using 0.5 mol % of Pd(dba)2 with a chelating phosphine-imidazolium salt in the presence of Cs2CO3 at 120 °C prevents aggregation, driving the reaction to >99% conversion within 3-4 hours[1].

Q: I am observing incomplete conversion even with extended reaction times. Should I add a larger excess of n-butyl acrylate? A: Counterintuitively, no. Adding a massive excess of n-butyl acrylate can inhibit the reaction. High concentrations of this electron-deficient olefin oversaturate the palladium center, forming highly stable, off-cycle Pd(0)-olefin complexes. This competitively inhibits the already slow oxidative addition of 4-bromoanisole[2]. Causality & Solution: Maintain a stoichiometric ratio close to 1:1. Initial optimization studies using palladate pre-catalysts demonstrate that exactly 1 equivalent of acrylate provides the highest conversion rates at 100 °C in DMF, avoiding catalyst sequestration[2].

Quantitative Optimization Data

Table 1: Influence of Catalyst and Conditions on Heck Coupling Yield

Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield/Conversion (%)
Pd(dba)2 + Phosphine-Imidazolium	Cs2CO3	DMAc	120	3	>99%[1]
[SIPr·H][Pd(η3-2-Me-allyl)Cl2]	K2CO3	DMF	100	20	99%[2]
Pd(OAc)2 + TBAB (Microwave)	Et3N	H2O/DMF	160	0.1	80-91%[3]

Protocol 1: Standardized Heck Coupling using Pd-NHC Pre-catalysts

This self-validating protocol ensures catalyst stability and prevents off-cycle intermediate formation.

• Preparation: In a rigorously dried, argon-flushed Schlenk tube, add 4-bromoanisole (0.5 mmol), n-butyl acrylate (0.5 mmol, exactly 1.0 equiv to prevent Pd-sequestration), and K2CO3 (1.0 mmol, 2.0 equiv)[2].

• Catalyst Loading: Add 1.4 mol% of the palladate pre-catalyst (e.g., [SIPr·H][Pd(η3-2-Me-allyl)Cl2])[2].

• Solvation: Inject 1 mL of anhydrous DMF.

• Reaction: Heat the mixture to 100 °C under continuous magnetic stirring for 16-20 hours. Monitor via GC-MS or TLC until the aryl bromide is consumed.

• Workup: Cool to room temperature. Dilute the mixture with ethyl acetate (10 mL) and wash with a 10% aqueous LiCl solution or brine (3 x 10 mL) to effectively partition and remove the DMF.

• Isolation: Dry the organic layer over anhydrous MgSO4, filter, and concentrate in vacuo. Purify via silica gel flash chromatography (hexane/ethyl acetate) to isolate the pure (E)-isomer.

Section 2: Biocatalytic Esterification

Direct chemical Fischer esterification of 4-methoxycinnamic acid with n-butanol often requires harsh acidic conditions that can lead to polymerization or degradation. Enzymatic esterification using Candida antarctica Lipase B (CALB) offers a mild, highly selective alternative, provided the thermodynamic equilibrium and solvent effects are strictly managed.

Decision matrix for optimizing Candida antarctica Lipase B (CALB) catalyzed esterification.

Frequently Asked Questions (FAQs)

Q: My esterification yield plateaus at 40-50%. How can I drive the reaction to completion? A: The synthesis of butyl 4-methoxycinnamate via direct esterification is an equilibrium-limited condensation. Because water is a stoichiometric byproduct, its accumulation in the microenvironment of the enzyme promotes the reverse reaction (hydrolysis). Furthermore, the solubility of 4-methoxycinnamic acid in n-butanol is highly temperature-dependent[4]. Causality & Solution: You must actively manipulate Le Chatelier's principle. Utilize a solvent-free system where n-butanol acts as an overwhelming excess of acyl acceptor. Concurrently, integrate freshly activated 4Å molecular sieves into the reaction vessel to continuously sequester generated water. Operating at 60-65 °C maximizes substrate solubility while maintaining the thermal stability of the immobilized enzyme[5][6][7].

Q: Does the choice of co-solvent affect the activity of the immobilized lipase? A: Yes, profoundly. Highly polar solvents (like DMF or short-chain alcohols in isolation) strip the essential hydration layer from the enzyme's surface, leading to rapid conformational collapse and denaturation. Conversely, non-polar solvents preserve this critical hydration shell[6][7]. Causality & Solution: If a solvent must be used to improve mass transfer, select one with a high LogP value (e.g., n-hexane or n-pentane). However, literature dictates that a solvent-free approach using excess n-butanol yields superior productivity and eliminates the need for complex downstream solvent removal[5][7].

Quantitative Optimization Data

Table 2: Influence of Reaction Medium on CALB-Catalyzed Esterification

Reaction Medium	Temperature (°C)	Enzyme Loading	Max Yield (%)	Notes
Solvent-Free (Excess Butanol)	60	3% (w/w)	~60.7%[5]	Highest overall productivity
n-Pentane	50	-	~85%[7]	High yield, but highly volatile solvent
n-Hexane	65	10% (w/w)	>34%[6]	Clean profile, easy downstream purification

Protocol 2: Solvent-Free Enzymatic Esterification

This protocol utilizes substrate excess and active water scavenging to break thermodynamic limitations.

• Preparation: In a jacketed reactor equipped with a mechanical stirrer, add 4-methoxycinnamic acid (10 mmol) and a 10-fold molar excess of anhydrous n-butanol (100 mmol)[7].

• Water Scavenging: Add 10% (w/v) of freshly activated 4Å molecular sieves to the mixture to ensure continuous water removal.

• Equilibration: Heat the mixture to 60 °C until the 4-methoxycinnamic acid is completely dissolved, overcoming its limited room-temperature solubility[4].

• Biocatalyst Addition: Add 3% (w/w relative to substrates) of immobilized Candida antarctica Lipase B (e.g., Novozym 435)[5].

• Reaction: Stir gently (to avoid mechanical shearing and destruction of the immobilized enzyme beads) at 60 °C for 7 to 15 days. Monitor the conversion via HPLC[7].

• Workup & Recycling: Filter the reaction mixture while warm to recover the immobilized enzyme and molecular sieves. The enzyme beads can be washed with cold hexane, dried, and stored for reuse in subsequent batches[6].

• Purification: Remove the excess n-butanol under reduced pressure. The crude ester can be further purified via vacuum distillation or recrystallization to yield pure (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester.

References

• [2] Mizoroki-Heck cross-coupling of acrylate derivatives with aryl halides catalyzed by palladate pre-catalysts. Ghent University.[Link]

• [5] Synthesis of Aliphatic Esters of Cinnamic Acid as Potential Lipophilic Antioxidants Catalyzed by Lipase B from Candida antarctica. Serbian Academy of Sciences and Arts. [Link]

• [1] Highly Efficient Heck Reactions of Aryl Bromides with n-Butyl Acrylate Mediated by a Palladium/Phosphine−Imidazolium Salt System. Organic Letters - ACS Publications.[Link]

• [3] Mizoroki-Heck cross-couplings of 2-acetyl-5-bromobenzofuran and aryl halides under microwave irradiation. ARKAT USA. [Link]

• [6] Enzymatic synthesis of 4-methoxycinnamoylglycerol Uv filter mediated by immobilized-lipase and nanoparticle formation on N-succinylchitosan. SciELO Colombia. [Link]

• [7] Phenolic Acids Enzymatic Lipophilization. Journal of Agricultural and Food Chemistry - ACS Publications. [Link]

• [4] Solubility Measurement, Data Correlation, and Solvent Effect of 4-Methoxycinnamic Acid in Pure Solvents and in Three Binary Solvent Mixtures from 293.15 to 333.15 K. ACS Publications. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 3. arkat-usa.org [arkat-usa.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Secure Verification [dais.sanu.ac.rs]
• 6. Enzymatic synthesis of 4-methoxycinnamoylglycerol Uv filter mediated by immobilized-lipase and nanoparticle formation on N-succinylchitosan [scielo.org.co]
• 7. pubs.acs.org [pubs.acs.org]

Overcoming solubility issues of butyl 4-methoxycinnamate in aqueous media

Welcome to the Formulation & Troubleshooting Support Center for Lipophilic Cinnamates.

As a Senior Application Scientist, I have designed this technical guide to address the specific physicochemical barriers associated with butyl 4-methoxycinnamate . This compound is highly lipophilic (LogP ~4.5) and lacks sufficient hydrogen bond donors, resulting in a stable crystalline lattice that severely restricts its aqueous solubility.

To successfully formulate this compound for aqueous media, we must bypass its thermodynamic resistance to hydration. This guide provides field-proven, self-validating protocols and troubleshooting steps for the three most effective solubilization strategies: Nanoemulsions , Cyclodextrin Inclusion , and Amorphous Solid Dispersions (ASD) .

FAQ: Mechanistic Understanding of Solubility

Q: Why does butyl 4-methoxycinnamate resist dissolution even when heated in water? A: The dissolution of a crystalline solid in water requires breaking the solute's crystal lattice energy and creating a cavity in the water network (hydration energy). For butyl 4-methoxycinnamate, the energy required to break its lipophilic lattice far exceeds the energy released by its weak interactions with water. Heating temporarily increases kinetic energy, but upon cooling, the thermodynamic drive to minimize water contact forces rapid recrystallization. We must use carriers that either encapsulate the molecule (nanoemulsions/cyclodextrins) or trap it in a high-energy amorphous state (solid dispersions) [1, 4].

MODULE 1: Nanoemulsion Engineering (High-Energy Emulsification)

Nanoemulsions (O/W) encapsulate the lipophilic cinnamate within an oil core, stabilized by a surfactant interfacial layer. Droplet sizes under 200 nm prevent light scattering (yielding a transparent solution) and provide a massive surface area for rapid release.

Troubleshooting Q&A Q: My nanoemulsion undergoes phase separation (creaming) within 48 hours. How do I stabilize it? A: Rapid creaming is typically driven by Ostwald ripening (small droplets dissolving and redepositing onto larger ones) or insufficient steric hindrance at the oil-water interface.

• Causality & Fix: Single surfactants often fail to reduce interfacial tension sufficiently. Introduce a co-surfactant (e.g., ethanol or a short-chain alcohol) to increase interfacial fluidity, and use a primary surfactant with a high Hydrophilic-Lipophilic Balance (HLB), such as Tween 80 [1].

Q: The droplet size remains above 300 nm despite high-shear mixing. What is the error? A: High-shear mixing (e.g., Ultra-Turrax) only produces coarse emulsions. To break droplets into the nanometer range, you must overcome the Laplace pressure of the droplets using intense disruptive forces (cavitation). You must follow the primary mixing with High-Pressure Homogenization (HPH) or ultrasonication.

Step-by-Step Protocol: O/W Nanoemulsion Preparation

Self-Validating Step: A successful nanoemulsion will appear optically clear or slightly bluish (Tyndall effect). If it is milky white, the droplet size is >200 nm.

• Lipid Phase Preparation: Dissolve 5% (w/w) butyl 4-methoxycinnamate in 10% (w/w) carrier oil (e.g., soybean oil or medium-chain triglycerides). Heat to 60°C to ensure complete dissolution.

• Aqueous Phase Preparation: Dissolve 10% (w/w) Tween 80 and 5% (w/w) co-surfactant (e.g., ethanol) in 70% (w/w) ultra-pure water. Heat to 60°C.

• Primary Emulsification: Slowly inject the lipid phase into the aqueous phase while mixing at 10,000 RPM for 10 minutes using a high-shear rotor-stator mixer.

• High-Energy Size Reduction: Process the coarse emulsion through a High-Pressure Homogenizer at 800 bar for 3 to 5 cycles.

• Validation: Cool to room temperature and measure droplet size via Dynamic Light Scattering (DLS). Target: < 100 nm, Polydispersity Index (PDI) < 0.2.

Table 1: Effect of Surfactant-to-Oil Ratio (SOR) on Droplet Size

Formulation	Oil Core (%)	Tween 80 (%)	Co-Surfactant (%)	Mean Droplet Size (nm)	PDI	12-Week Stability
Form-A	10	5	0	384.0	0.45	Phase Separation
Form-B	10	10	0	185.5	0.28	Slight Creaming

| Form-C | 10 | 10 | 5 | 68.4 | 0.12 | Highly Stable |

Figure 1: High-energy nanoemulsion engineering workflow for lipophilic cinnamates.

MODULE 2: Cyclodextrin Inclusion Complexation

Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. They encapsulate the lipophilic butyl chain and the aromatic ring of the cinnamate, shielding it from water and drastically increasing apparent solubility [2].

Troubleshooting Q&A Q: I am achieving less than 10% complexation efficiency with standard β-cyclodextrin. Why? A: While the cavity size of β-CD (0.60–0.65 nm) is sterically appropriate for cinnamate derivatives, native β-CD has very poor aqueous solubility (~1.85 g/100 mL) due to strong intramolecular hydrogen bonding.

• Causality & Fix: Switch to a chemically modified derivative like Hydroxypropyl-β-Cyclodextrin (HP-β-CD) . The hydroxypropyl groups disrupt the crystalline lattice of the CD itself, increasing its water solubility to >50 g/100 mL, allowing for a much higher concentration gradient to drive the host-guest thermodynamic equilibrium [2].

Q: The lyophilized powder still shows crystalline peaks in XRD. Is the complexation incomplete? A: Yes. If X-Ray Diffraction (XRD) shows sharp crystalline peaks of the drug, uncomplexed butyl 4-methoxycinnamate remains. Ensure you are using a co-solvent system (e.g., 10% ethanol in water) during the mixing phase to temporarily dissolve the drug, allowing it to enter the CD cavity before the solvent is evaporated.

Step-by-Step Protocol: Co-Solvent Lyophilization Method

Self-Validating Step: Conduct Differential Scanning Calorimetry (DSC) on the final powder. The complete disappearance of the drug's endothermic melting peak confirms 100% amorphization and successful inclusion.

• Host Solution: Dissolve an equimolar amount of HP-β-CD in ultra-pure water at 25°C.

• Guest Solution: Dissolve butyl 4-methoxycinnamate in a minimal volume of absolute ethanol.

• Equilibration: Add the guest solution dropwise to the host solution under continuous magnetic stirring. Stir for 48 hours at 25°C in a sealed container to reach thermodynamic equilibrium.

• Filtration: Filter the suspension through a 0.45 µm membrane to remove any uncomplexed, precipitated drug.

• Lyophilization: Freeze the clear filtrate at -80°C, then lyophilize (freeze-dry) for 48 hours at -50 mTorr to obtain a fluffy, highly soluble inclusion complex powder.

Table 2: Phase Solubility Parameters of Cinnamates in Cyclodextrin Solutions

Cyclodextrin Type	Cavity Diameter (nm)	Aqueous Solubility (g/100mL)	Complexation Efficiency (%)	Solubility Enhancement Factor
α-CD	0.47 - 0.53	14.5	< 5%	1.2x (Steric hindrance)
β-CD	0.60 - 0.65	1.85	15%	4.5x

| HP-β-CD | 0.60 - 0.65 | > 50.0 | > 85% | 45.0x |

Figure 2: Host-guest inclusion mechanism and processing workflow.

MODULE 3: Amorphous Solid Dispersions (ASD)

Solid dispersions involve dispersing the crystalline drug into a hydrophilic polymeric matrix (e.g., PVP, HPMC, or Chitosan) at the molecular level. This converts the drug into a high-energy amorphous state, drastically improving its dissolution rate [3].

Troubleshooting Q&A Q: The solid dispersion initially dissolves rapidly but precipitates out of the aqueous media within 30 minutes (Spring and Parachute effect failure). A: You have achieved the "spring" (rapid dissolution due to the amorphous state) but failed the "parachute" (maintaining supersaturation).

• Causality & Fix: The polymer alone is failing to inhibit nucleation in the bulk fluid. Add a surfactant like TPGS (D-α-tocopherol polyethylene glycol 1000 succinate) to the polymeric matrix. TPGS acts as a precipitation inhibitor by sterically stabilizing the supersaturated drug molecules in the aqueous phase [3].

Q: My ASD powder becomes sticky and recrystallizes during storage. A: Moisture from the environment is acting as a plasticizer, lowering the Glass Transition Temperature ( Tg​ ) of the polymer and allowing the drug molecules enough mobility to recrystallize. Ensure the formulation is dried completely via spray drying and stored in desiccated, hermetically sealed containers.

Step-by-Step Protocol: Spray-Dried Solid Dispersion

• Polymer Solution: Dissolve Polyvinylpyrrolidone (PVP K30) and 2% TPGS in a 50:50 mixture of ethanol and water.

• Drug Incorporation: Dissolve butyl 4-methoxycinnamate in absolute ethanol and blend it with the polymer solution (target a Drug:Polymer ratio of 1:4).

• Spray Drying: Feed the homogenous solution into a laboratory spray dryer.

  • Critical Parameters: Inlet temperature 120°C, outlet temperature ~65°C, feed rate 5 mL/min.

• Secondary Drying: Place the collected powder in a vacuum desiccator for 24 hours to remove residual solvent.

References

• Preparation and Evaluation of Sunscreens Nanoemulsions Containing Avobenzone and Octyl Methoxycinnamate. SciTePress.
• Sunscreens Containing Cyclodextrin Inclusion Complexes for Enhanced Efficiency: A Strategy for Skin Cancer Prevention. MDPI.
• Solid Dispersions Incorporated into PVP Films for the Controlled Release of Trans-Resveratrol: Development, Physicochemical and In Vitro Characterizations. MDPI.
• Solubility enhancement of ethyl p-methoxycinnamate under nanoscale confinement. Journal of Chinese Pharmaceutical Sciences.

Preventing E to Z photoisomerization of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester during storage

Introduction

(E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester (commonly referred to as butyl 4-methoxycinnamate) is a highly UV-active cinnamate ester. Like its widely studied structural homolog, octyl methoxycinnamate (OMC), it is notoriously susceptible to photochemical transformation[1]. Upon exposure to ambient or direct ultraviolet light, the thermodynamically stable trans (E) isomer undergoes a rapid, singlet-mediated transition to the cis (Z) isomer[2].

This technical guide provides researchers, formulation scientists, and synthetic chemists with the mechanistic rationale and self-validating protocols required to prevent this degradation during storage and handling.

Section 1: Mechanistic FAQs (The "Why")

Q: Why does the E-isomer spontaneously convert to the Z-isomer on the benchtop? A: Cinnamate esters possess a strong absorption band in the UVB/UVA region ( λmax​ ~ 310 nm). Standard laboratory lighting—especially fluorescent tubes and sunlight filtering through windows—emits sufficient UV radiation to excite the molecule into a singlet excited state via a π→π∗ transition. Upon relaxation, the molecule rotates around the alkene double bond, establishing a photostationary state (PSS) that heavily favors a mixed equilibrium of E and Z isomers[3].

Q: Does the Z-isomer retain the same chemical and physical properties? A: No. The Z-isomer has a significantly lower molar extinction coefficient (absorptivity) because steric hindrance forces the phenyl ring out of the enone plane, disrupting π -conjugation[1][2]. If you are utilizing this compound as a photochemical intermediate or a UV filter analog, E-to-Z isomerization results in a 30–50% loss of optical efficacy and introduces an unwanted diastereomeric impurity into your downstream synthesis[3].

Q: Is this isomerization thermally driven? A: No, the E-to-Z transition is strictly a photochemical process. However, elevated temperatures can accelerate secondary degradation pathways, such as the hydrolysis of the butyl ester group (if trace moisture is present) or bimolecular cyclodimerization[4].

Section 2: Storage & Handling Troubleshooting Guide

Issue: Unexplained baseline drift, loss of optical density, or double peaks in HPLC after storing the compound for several weeks. Root Cause: The compound was exposed to actinic light during storage or sample preparation, resulting in a mixture of E and Z isomers which resolve as distinct peaks on a reversed-phase column[5].

Corrective Actions & Best Practices:

• Actinic Blocking (Critical): Store the neat liquid or formulated solutions exclusively in high-quality amber glass vials, which block the transmission of wavelengths < 400 nm. For long-term storage, wrap the vials entirely in aluminum foil.

• Solvent Selection for Stock Solutions: The quantum yield of photoisomerization is highly solvent-dependent[3]. Non-polar solvents (e.g., cyclohexane) facilitate a rapid shift to the photostationary state upon accidental light exposure. Always store stock solutions in opaque containers, regardless of the solvent matrix.

• Temperature Control: Store at ≤ 4°C. While isomerization is photo-driven, cold storage minimizes the thermal kinetic energy required for secondary degradation (e.g., dimerization)[4].

• Inert Atmosphere: Purge the vial headspace with Argon or Nitrogen. While oxygen does not trigger isomerization, UV exposure in the presence of oxygen can generate reactive oxygen species (ROS), leading to the irreversible oxidative degradation of the methoxycinnamate framework[3].

Section 3: Quantitative Data on Cinnamate Photoisomerization

To understand the risk of light exposure, consider the photostationary state (PSS) kinetics of alkyl methoxycinnamates under various environmental conditions.

Solvent Environment	Primary Photochemical Pathway	Estimated PSS (E:Z Ratio)	Absorbance Loss at PSS
Non-polar (Cyclohexane)	Rapid E → Z Isomerization	~ 55 : 45	30% - 40%
Protic (Methanol/Water)	E → Z Isomerization	~ 40 : 60	Up to 50%
Aggregated / Neat Liquid	Isomerization + Dimerization	Variable (Complex)	Irreversible loss

(Data extrapolated from photochemical studies on homologous alkyl methoxycinnamates[2][3])

Section 4: Self-Validating Experimental Protocol

Protocol: HPLC Validation of E/Z Isomeric Purity and Storage Efficacy To ensure your storage conditions are effective, you must establish a self-validating baseline using High-Performance Liquid Chromatography (HPLC)[5]. This protocol uses an intentionally degraded control to prove the analytical method can detect the Z-isomer, validating the purity of the stored sample.

Materials:

• C18 Analytical Column (e.g., 250 x 4.6 mm, 5 µm)

• UV-Vis Detector set to 310 nm

• HPLC-grade Methanol and Water

Step-by-Step Methodology:

• Preparation of the Control (Intentional Degradation):

  • Dissolve 10 mg of the butyl ester in 10 mL of methanol.

  • Transfer 5 mL of this solution to a clear glass vial and place it under direct sunlight or a UV simulator (approx. 22 mJ/cm² UVB) for 30 minutes. Causality: This forces the solution into its photostationary state, generating a reliable Z-isomer standard[3].

• Preparation of the Sample (Storage Validation):

  • Prepare a 1 mg/mL solution from your dark-stored, amber-glass inventory.

  • Critical: Perform this step in a dimly lit room or under a yellow safe-light to prevent accidental photoisomerization during sample prep.

• Chromatographic Separation:

  • Mobile Phase: Isocratic elution using Methanol:Water (typically 80:20 v/v, adjust based on specific column dynamics).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

• Analysis & Self-Validation:

  • Run the Control sample . You will observe two distinct peaks. The E-isomer typically elutes later due to its higher planarity and hydrophobicity, while the sterically hindered Z-isomer elutes earlier.

  • Run the Storage Sample . A properly stored sample should exhibit ≥ 98% Area Under the Curve (AUC) for the E-isomer peak.

  • Validation Check: If the Storage Sample shows a Z-isomer peak > 2%, your actinic blocking (amber glass/foil) is failing, or the sample was exposed to light during the weighing phase.

Workflow Visualization

Photochemical E-to-Z isomerization pathway and targeted intervention of the storage protocol.

References

• Laser photoisomerization of methyl a-arylcinnamates; effect of chloro substitution - Agust Kvaran, hi.is. 2

• uv-filter octyl-methoxycinnamate omc: Topics by Science.gov, science.gov. 4

• A post-HF approach to the sunscreen octyl methoxycinnamate - AIP Publishing, aip.org. 1

• Photochemical degradation of the UV filter octyl methoxycinnamate in solution and in aggregates - RSC Publishing, rsc.org. 3

• Photoisomerization of octyl methoxycinnamate. J Photochem Photobiol A-Chem - ResearchGate, researchgate.net. 5

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. agust.hi.is [agust.hi.is]
• 3. Photochemical degradation of the UV filter octyl methoxycinnamate in solution and in aggregates - Photochemical & Photobiological Sciences (RSC Publishing) DOI:10.1039/C5PP00074B [pubs.rsc.org]
• 4. uv-filter octyl-methoxycinnamate omc: Topics by Science.gov [science.gov]
• 5. researchgate.net [researchgate.net]

Optimizing HPLC mobile phase conditions for butyl p-methoxycinnamate analysis

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the chromatographic challenges associated with lipophilic cinnamate esters.

Butyl p-methoxycinnamate (BPMC) is a highly non-polar derivative of p-methoxycinnamic acid, widely studied for its potent UV-B absorbing properties and anti-inflammatory efficacy[1]. Because of its extended alkyl chain, BPMC exhibits strong retention on reversed-phase (RP) columns. Optimizing the mobile phase is critical not only for achieving a reasonable run time but also for resolving the ester from its primary hydrolysis degradation product, p-methoxycinnamic acid[1].

Below is our definitive troubleshooting guide and self-validating methodology for BPMC analysis.

I. Self-Validating Experimental Protocol: Isocratic RP-HPLC Workflow

To ensure reproducibility across different laboratories, this protocol is designed as a self-validating system. The workflow incorporates a "Validation Gate" that must be passed before any experimental samples are injected.

Step-by-Step Methodology:

• Mobile Phase Preparation: Mix HPLC-grade Acetonitrile and Milli-Q Water in a 70:30 (v/v) ratio, then add 0.1% Formic Acid.

  • Causality: BPMC is highly lipophilic. Utilizing 70% organic modifier ensures the analyte elutes within a practical timeframe (under 8 minutes)[2]. Acetonitrile is preferred over methanol due to its lower viscosity, which reduces system backpressure and provides sharper peaks for cinnamate derivatives[3].

• Degassing: Sonicate the mobile phase for 15 minutes or utilize in-line vacuum degassing.

  • Causality: Removing dissolved gases prevents micro-bubble formation in the pump check valves, ensuring a stable flow rate and baseline.

• Column Equilibration: Purge a C18 column (150 x 4.6 mm, 5 µm) at a flow rate of 1.0 mL/min for at least 20 column volumes (~30 minutes).

• Detection Setup: Set the Photodiode Array (PDA) or UV detector to 308 nm.

  • Causality: The conjugated aromatic system of cinnamate esters yields a strong, characteristic absorption maximum near 308 nm, maximizing the signal-to-noise ratio and ensuring high sensitivity[4].

• System Suitability Testing (The Validation Gate): Inject a 10 µg/mL BPMC standard five consecutive times.

  • Gate 1 (Precision): Calculate the Relative Standard Deviation (RSD) of the peak area. If RSD > 2.0%, HALT. Check for autosampler leaks, syringe bubbles, or incomplete sample loop filling.

  • Gate 2 (Peak Symmetry): Calculate the Tailing Factor (Tf). If Tf > 1.15, HALT. Purge the column to remove strongly retained contaminants or verify the mobile phase pH. Proceed to sample analysis only if both criteria are met.

II. Quantitative Data: Mobile Phase Optimization

The table below summarizes the expected chromatographic responses when altering the mobile phase composition. Use this data to benchmark your system's performance.

Mobile Phase Composition	Modifier	Expected RT (min)	Peak Shape	Resolution (BPMC vs. Acid Impurity)
60% ACN / 40% Water	None	> 15.0	Broad	High
70% ACN / 30% Water	None	6.5	Tailing (Tf > 1.5)	Moderate
70% ACN / 30% Water	0.1% Formic Acid	6.2	Sharp (Tf ~1.0)	Excellent
80% ACN / 20% Water	0.1% Formic Acid	3.1	Sharp	Poor (Co-elution risk)

III. Troubleshooting Guide & FAQs

Q: Why is my BPMC peak tailing significantly (Tf > 1.5) when using pure Acetonitrile/Water? A: Peak tailing in lipophilic esters often results from secondary interactions between the ester's oxygen atoms and residual acidic silanol groups on the silica column support. Causality: By introducing an acidic modifier (e.g., 0.1% Formic Acid), you lower the mobile phase pH to approximately 2.7. This protonates the silanols (which have a pKa of ~4.5), neutralizing their negative charge. Eliminating these secondary ion-exchange interactions forces the analyte to partition purely based on hydrophobicity, yielding sharp, symmetrical peaks[3].

Q: How do I resolve BPMC from its degradation product, p-methoxycinnamic acid? A: BPMC can undergo hydrolysis under alkaline sample extraction conditions to form p-methoxycinnamic acid[1]. Causality: To separate the parent ester from the degradation acid, the mobile phase pH must be strictly controlled. At pH 3.0, the carboxylic acid group of p-methoxycinnamic acid is fully protonated. While this makes it less polar than its ionized state, it remains significantly more polar than the bulky butyl ester (BPMC). This chemical disparity ensures the acid elutes much earlier than BPMC, providing baseline resolution without requiring a complex gradient.

Q: I am observing a drifting retention time for BPMC across my sequence. How do I stabilize it? A: Retention time drift for highly non-polar compounds is typically caused by selective evaporation of the organic modifier. Causality: Acetonitrile is highly volatile. If the mobile phase reservoir is not tightly capped, acetonitrile evaporates faster than water. This inadvertently decreases the organic ratio of your mobile phase over time, progressively prolonging retention times. Always use sealed safety caps and pre-mix your mobile phase accurately rather than relying solely on the pump's proportioning valves.

IV. Optimization Workflow Visualization

Decision tree for optimizing BPMC retention and peak shape via mobile phase adjustments.

V. References

• Title: Validation of High-Performance Liquid Chromatography (HPLC) Method for Quantification of Ethyl p-Methoxycinnamate in Kaempferia galanga Extract Source: researchgate.net URL:[Link]

• Title: Significance of Chromatographic Techniques in Pharmaceutical Analysis Source: mdpi.com URL:[Link]

Sources

• 1. Ethyl 4-Methoxycinnamate | Research Compound [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Significance of Chromatographic Techniques in Pharmaceutical Analysis [mdpi.com]
• 4. Ethyl 4-Methoxycinnamate | Research Compound [benchchem.com]

Column chromatography purification methods for crude (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

Welcome to the Technical Support Center for the chromatographic purification of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester (commonly known as butyl p-methoxycinnamate). This compound is a highly valued cinnamate ester utilized in UV-B filtering applications and anti-inflammatory drug development[1][2].

Because crude mixtures of this compound typically contain unreacted highly polar precursors (like p-methoxycinnamic acid) and structurally similar photoisomers, isolating the pure (E)-isomer requires precise chromatographic control[2][3]. This guide provides field-proven protocols, quantitative benchmarks, and mechanistic troubleshooting to ensure high-yield, high-purity isolation.

Diagnostic Purification Workflow

The following flowchart outlines the logical progression and troubleshooting pathways for normal-phase silica gel chromatography of butyl p-methoxycinnamate.

Fig 1: Diagnostic workflow for the purification of (E)-butyl p-methoxycinnamate.

Self-Validating Protocol: Normal-Phase Silica Gel Chromatography

To prevent downstream failures, this methodology incorporates self-validating checkpoints based on the physicochemical properties of cinnamate esters.

Step 1: Stationary Phase Preparation

• Action: Weigh out 60-120 mesh (or 230-400 mesh for flash chromatography) silica gel[4]. Use a silica-to-crude mass ratio of 40:1 to ensure sufficient theoretical plates for resolving isomers.

• Action: Prepare a uniform slurry using the starting mobile phase (20:1 Petroleum Ether/Ethyl Acetate)[3].

• Self-Validation Check: After pouring the slurry, open the stopcock. The solvent meniscus must drain perfectly horizontally. If the meniscus is tilted, the bed is uneven, which will cause band distortion and co-elution[5].

Step 2: Sample Loading (Dry Loading)

• Causality: Crude mixtures often contain unreacted p-methoxycinnamic acid. Because this acid has extremely poor solubility in non-polar starting eluents, wet-loading it directly onto the column head will cause immediate precipitation, leading to column blockages[5].

• Action: Dissolve the crude mixture in a volatile solvent (e.g., dichloromethane). Add silica gel (approx. 2-3 times the crude mass) and evaporate the solvent on a rotary evaporator until a free-flowing powder is achieved[6].

• Action: Carefully pour this powder onto the flat column bed and top with a 1 cm layer of protective sand[6].

Step 3: Gradient Elution & Monitoring

• Action: Begin elution with 20:1 Petroleum Ether/Ethyl Acetate. Gradually increase polarity to 10:1 if the target band migration is too slow[3].

• Action: Collect fractions and spot them on a TLC plate.

• Self-Validation Check: Visualize the TLC plate under a 254 nm UV lamp. The highly conjugated α,β -unsaturated aromatic system of the cinnamate ester will strongly absorb UV light, appearing as a dark spot against the fluorescent green background[3][4].

Quantitative Chromatographic Data

Use the following benchmarks to calibrate your purification parameters.

Parameter	Value / Observation	Chromatographic Rationale
Target Rf (E-isomer)	~0.30 - 0.35 (20:1 Pet Ether/EtOAc)	The moderate polarity provided by the ester and ether groups allows steady migration in low-polarity solvent systems[3].
Impurity Rf (Acid)	~0.0 - 0.1 (20:1 Pet Ether/EtOAc)	Unreacted p-methoxycinnamic acid interacts strongly with silica silanol groups via hydrogen bonding, remaining near the baseline[2].
UV Absorbance	Strong at 254 nm	The conjugated aromatic system provides reliable real-time fraction monitoring without the need for destructive chemical stains[2][4].
LogP (Estimated)	~2.27 - 3.0	High lipophilicity dictates the requirement for non-polar dominant mobile phases to prevent rapid, unresolved elution[2].

Troubleshooting Guides & FAQs

Q1: My target (E)-isomer is co-eluting with a closely related impurity. How do I resolve this? A1: You are likely observing co-elution with the (Z)-isomer (cis-isomer).

• Causality & Fix: Cinnamate esters are prone to photoisomerization under ambient light, converting the trans (E) double bond to the cis (Z) configuration. Because their dipole moments and polarities are nearly identical, standard silica gel struggles to resolve them. To fix this, decrease the polarity of your mobile phase (e.g., drop to 30:1 Hexane/EtOAc) to increase retention time and theoretical plates[3]. Alternatively, use silver nitrate-impregnated silica gel (AgNO3-silica), which separates isomers based on differential π -complexation with the alkene.

• Preventative measure: Wrap the column and collection flasks in aluminum foil to block UV light during purification.

Q2: I observe severe band tailing for my product on the TLC and column. What causes this and how is it corrected? A2: Band tailing for esters like butyl p-methoxycinnamate is often caused by undesired secondary interactions between the ester/ether oxygen lone pairs and the acidic silanol groups (Si-OH) on the silica gel surface[5][7].

• Causality & Fix: While the compound is not a basic amine, highly active silica can still cause hydrogen-bonding drag[5]. First, ensure your column is not overloaded (mass of crude should be ≤ 2% of silica mass)[4]. If tailing persists, deactivate the silica slightly by adding 0.1% - 0.5% triethylamine (Et3N) or acetic acid to the mobile phase to competitively bind the active sites, or switch to a less acidic stationary phase[7].

Q3: The column flow rate has dropped significantly, and backpressure is building. What happened? A3: This indicates a physical blockage or precipitation within the column bed[4][5].

• Causality & Fix: If the crude mixture contains unreacted p-methoxycinnamic acid, it can precipitate at the top of the column if the loading solvent is too non-polar. To resolve this, gently back-flush the column or carefully disturb the top sand layer to break the crust[5]. For future runs, ensure you dry-load the sample using silica gel to prevent localized precipitation at the column head[6]. Additionally, filter the crude through a PTFE syringe filter before loading to remove particulates[4].

Q4: I recovered my fractions, but the yield of the butyl ester is much lower than expected, and I see a massive baseline spot on TLC. A4: You are losing product to incomplete esterification in your upstream reaction, leaving a high concentration of p-methoxycinnamic acid[1].

• Causality & Fix: Carboxylic acids require highly polar or acidified solvents to elute and will remain strongly adsorbed to the silica gel at the baseline in standard ester solvent systems[2]. If you need to recover the starting material for recycling, flush the column with a strong solvent system (e.g., 1:1 EtOAc/MeOH with 1% Acetic Acid). To improve the ester yield in future runs, ensure the upstream reaction (e.g., Fischer esterification or Heck coupling) goes to completion by monitoring via TLC or GC-MS before workup[1][8].

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Ethyl 4-Methoxycinnamate | Research Compound [benchchem.com]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. chromtech.com [chromtech.com]
• 6. chemistryviews.org [chemistryviews.org]
• 7. bvchroma.com [bvchroma.com]
• 8. rsc.org [rsc.org]

Reference Data & Comparative Studies

Comparative Analysis of UV-B Filters: (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester vs. Octinoxate

As the demand for photostable, cosmetically elegant, and safe ultraviolet (UV) filters grows, understanding the structural nuances of active pharmaceutical ingredients (APIs) is critical for drug development professionals and formulation scientists. This guide provides an in-depth technical comparison between two structurally related cinnamate derivatives: (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester (commonly known as Butyl 4-methoxycinnamate) and Octinoxate (Ethylhexyl methoxycinnamate).

While both molecules share the same UV-absorbing chromophore, their divergent esterification significantly alters their physicochemical behavior, phase partitioning, and formulation viability.

Structural and Physicochemical Profiling

The primary mechanism of UV-B absorption in these molecules relies entirely on the 4-methoxycinnamate moiety. The conjugated system—comprising the electron-donating para-methoxy group, the benzene ring, the alkene double bond, and the electron-withdrawing carbonyl group—creates a highly delocalized π electron cloud. This allows for an efficient π→π∗ electronic transition when exposed to photons in the 280–320 nm range[1].

Because the alkyl ester chains (butyl vs. 2-ethylhexyl) do not participate in this π delocalization, their impact on the maximum absorption wavelength ( λmax​ ) is negligible. However, the ester chain dictates the molecule's physical state, lipophilicity, and molecular weight[2][3].

Table 1: Quantitative Physicochemical Comparison

Parameter	(E)-Butyl 4-methoxycinnamate	Octinoxate (Ethylhexyl methoxycinnamate)
IUPAC Name	Butyl (E)-3-(4-methoxyphenyl)prop-2-enoate	2-Ethylhexyl (E)-3-(4-methoxyphenyl)prop-2-enoate
Molecular Formula	C₁₄H₁₈O₃	C₁₈H₂₆O₃
Molecular Weight	234.29 g/mol	290.40 g/mol
Physical State (25°C)	Colorless oil to low-melting solid	Clear, oil-soluble liquid
λmax​ (in Ethanol)	~310 nm	310 – 311 nm
Molar Extinction ( ϵ )	~23,000 M−1cm−1	23,300 M−1cm−1
Lipophilicity (LogP)	~3.8 (Estimated)	~5.8
Primary Function	Experimental UV-B Filter	Globally Approved UV-B Filter[4]

Photochemical Mechanics and Isomerization

Both Butyl 4-methoxycinnamate and Octinoxate are synthesized and formulated in their trans (E) configuration, which possesses a high molar extinction coefficient ( ϵ≈23,300M−1cm−1 )[1].

When the (E)-isomer absorbs a UV-B photon, it is excited to a singlet state ( S1​ ). The ideal photoprotective pathway involves internal conversion and thermal relaxation back to the ground state ( S0​ ), dissipating the absorbed energy as harmless heat. However, a competing pathway exists: the molecule can undergo intersystem crossing to an excited triplet state ( T1​ ), leading to rotation around the alkene double bond and relaxation into the cis (Z) isomer.

The (Z)-isomer exhibits a lower molar absorptivity (a hypochromic shift) and a slight blue shift (hypsochromic shift). Over prolonged solar exposure, this E-to-Z isomerization degrades the overall Sun Protection Factor (SPF) of the formulation.

Photochemical E-Z isomerization pathway of methoxycinnamate UV-B filters.

Experimental Protocol: Comparative UV Absorption & Photostability

To objectively compare the UV absorption and photostability of Butyl 4-methoxycinnamate against Octinoxate, a self-validating workflow combining UV-Vis spectrophotometry and High-Performance Liquid Chromatography (HPLC) is required.

Causality of Experimental Design: Relying solely on UV-Vis is flawed because the absorption spectra of the E and Z isomers overlap. A drop in bulk absorbance does not linearly correlate with the exact molar ratio of the isomers. Therefore, HPLC is utilized as a secondary, self-validating step to physically separate the stereoisomers based on polarity differences, allowing for precise quantitation of the degradation kinetics. Ethanol is selected as the solvent because it fully solubilizes the lipophilic esters while remaining optically transparent in the UV-B range.

Step-by-Step Methodology

• Sample Preparation: Accurately weigh analytical standards of (E)-Butyl 4-methoxycinnamate and Octinoxate. Dissolve each in HPLC-grade ethanol to create 1 mM stock solutions. Dilute to a working concentration of 10 µM to ensure the maximum absorbance ( A ) remains within the linear range of the Beer-Lambert law ( A<1.0 ).

• Baseline Spectrophotometry: Using a dual-beam UV-Vis spectrophotometer with 1 cm quartz cuvettes, scan the baseline solutions from 250 nm to 400 nm. Record the λmax​ and calculate the initial molar extinction coefficient ( ϵ ).

• Controlled Irradiation: Place the cuvettes in a temperature-controlled chamber ( 25∘C ). Irradiate the samples using a Xenon arc lamp solar simulator equipped with a WG320 filter ( 500W/m2 ) to mimic the solar UV spectrum. Pull aliquots at 0, 15, 30, and 60 minutes.

• Post-Irradiation UV-Vis Scanning: Re-scan the irradiated aliquots to observe the hypochromic shift, which serves as a rapid qualitative indicator of photolysis.

• HPLC-UV Quantitation: Inject 10 µL of the irradiated samples into an HPLC system equipped with a C18 reverse-phase column. Use an isocratic mobile phase of Acetonitrile/Water (70:30 v/v) with a flow rate of 1.0 mL/min. Detect at 310 nm. Integrate the distinct peak areas of the E and Z isomers to calculate the precise isomerization quantum yield.

Self-validating experimental workflow for cinnamate photostability analysis.

Formulation Dynamics: The Role of the Ester Chain

If the UV absorption profiles of Butyl 4-methoxycinnamate and Octinoxate are nearly identical, why is Octinoxate the industry standard? The answer lies in the physics of the ester chain.

Steric Hindrance and Crystallization: Octinoxate utilizes a 2-ethylhexyl chain[2]. This highly branched, 8-carbon aliphatic tail acts as an internal plasticizer. The steric bulk of the ethyl branch disrupts the molecule's ability to pack neatly into a crystal lattice, ensuring Octinoxate remains a liquid at room temperature. In cosmetic chemistry, liquid UV filters are vastly superior because they easily dissolve into the oil phase of emulsions, preventing the active ingredient from crystallizing out of the formula—a phenomenon that causes a gritty texture and drastically reduces the effective SPF on the skin.

Lipophilicity and Dermal Penetration: Butyl 4-methoxycinnamate utilizes a shorter, linear 4-carbon chain[3]. This results in a lower molecular weight and a lower partition coefficient (LogP). While it functions perfectly as a UV absorber in a controlled solvent, its lower lipophilicity increases the risk of unwanted penetration through the stratum corneum. Conversely, Octinoxate's high LogP (~5.8) ensures it remains highly substantive to the skin's surface and provides excellent water resistance, fulfilling the primary safety requirement of topical sunscreens: remaining on the skin rather than entering systemic circulation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. atamankimya.com [atamankimya.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. paulaschoice.nl [paulaschoice.nl]

Comparative Photostability of Butyl 4-Methoxycinnamate Against Standard Cinnamate UV Filters: A Mechanistic Guide

As the demand for photostable, cosmetically elegant suncare formulations intensifies, formulation scientists must critically evaluate the photochemical behavior of their active UV filters. Methoxycinnamate esters are globally ubiquitous UVB filters, prized for their high molar extinction coefficients and excellent oil solubility. However, the cinnamate moiety is notoriously susceptible to UV-induced degradation.

This guide provides an objective, data-driven comparison of Butyl 4-methoxycinnamate (BMC) against industry-standard comparators: 2-Ethylhexyl 4-methoxycinnamate (EHMC / Octinoxate) and Isoamyl p-methoxycinnamate (IMC / Amiloxate) . By examining the causality behind their photokinetics, researchers can make informed, structurally grounded decisions in drug and cosmetic development.

Mechanistic Overview: The Photophysics of Cinnamate Esters

To understand why cinnamates degrade, we must examine their molecular photophysics. The trans-isomer of methoxycinnamate features a fully planar conjugated system. This coplanarity allows optimal overlap of the π orbitals, yielding a massive absorption cross-section ( ϵ≈24,000M−1cm−1 ) peaking at ~310 nm[1].

When a trans-cinnamate molecule absorbs a UVB photon, it is excited from the ground state ( S0​ ) to a singlet excited state ( S1​ ). From here, the molecule must dissipate this energy. While some energy is lost as heat, the excited double bond loses its rigidity, allowing free rotation. As the molecule undergoes non-radiative decay back to the ground state, it frequently relaxes into the sterically hindered cis-conformation.

The cis-isomer is non-planar; the steric clash between the aromatic ring and the ester carbonyl breaks the conjugation. This hypsochromically shifts the λmax​ down to ~280 nm and drastically reduces its absorptivity, effectively neutralizing its utility as a UVB filter[1].

The Role of the Ester Alkyl Chain (BMC vs. EHMC)

While the cinnamate core dictates the absorption, the esterified alkyl chain dictates the micro-environmental behavior—specifically, the propensity for [2+2] photocycloaddition .

• EHMC (Octinoxate): Features a bulky, branched 2-ethylhexyl chain. This steric bulk acts as a physical bumper, preventing adjacent EHMC molecules from packing tightly in the lipid phase.

• BMC (Butyl Methoxycinnamate): Features a linear, unbranched C4​ chain. This lack of steric hindrance allows BMC molecules to aggregate more closely at the oil-water interface of an emulsion. When an excited S1​ BMC molecule is in close proximity to a ground-state S0​ BMC molecule, they can undergo a bimolecular[2+2] cycloaddition, forming irreversible truxillic or truxinic acid dimers[2].

Figure 1: Photochemical degradation pathways of methoxycinnamate UV filters upon UV irradiation.

Comparative Photostability Data

The following table synthesizes the photokinetic profiles of the three cinnamate esters when irradiated at a standard 10 MED (Minimal Erythemal Dose) in a standardized lipid solvent matrix.

UV Filter	Alkyl Chain Structure	Peak Absorption ( λmax​ )	Photostationary State (Trans:Cis Ratio)	Absorbance Loss (Post-10 MED)	Primary Photodegradation Mechanism
Butyl 4-methoxycinnamate (BMC)	Linear ( C4​ )	310 nm	~ 55:45	35 - 45%	Trans-cis isomerization & elevated [2+2] cycloaddition due to tighter lipid packing.
Ethylhexyl methoxycinnamate (EHMC)	Branched ( C8​ )	310 nm	~ 50:50	30 - 40%	Predominantly trans-cis isomerization. Steric bulk limits dimerization[2].
Isoamyl p-methoxycinnamate (IMC)	Branched ( C5​ )	310 nm	~ 55:45	30 - 35%	Trans-cis isomerization[3].

Data Interpretation: While all cinnamates reach a photostationary state where trans and cis isomers continuously interconvert, BMC exhibits a slightly higher total absorbance loss in neat films and emulsions. This is driven by the linear butyl chain permitting irreversible dimer formation, permanently removing the molecules from the active absorbing pool[2].

Experimental Protocol: Self-Validating Photostability Assay

To objectively compare these filters, UV spectrophotometry alone is insufficient because the cis-isomers and dimers still absorb UV light, creating overlapping, convoluted spectra. The following protocol utilizes HPLC-PDA to physically separate the species, ensuring a self-validating, mass-balanced analytical system.

Step-by-Step Methodology

1. Substrate Preparation (Mimicking Skin Topography)

• Action: Apply 1.3 mg/cm² of the cinnamate-containing formulation onto roughened PMMA (polymethyl methacrylate) plates.

• Causality: Smooth quartz plates cause artificial pooling of the emulsion. Roughened PMMA mimics the topographical furrows of human skin, ensuring a uniform optical path length and realistic UV exposure.

2. Controlled Irradiation

• Action: Irradiate plates using a Xenon arc solar simulator fitted with an AM 1.5G filter. Deliver a precise dose of 10 to 50 MED.

• Self-Validation: Simultaneously prepare a Dark Control plate. Wrap it in aluminum foil and place it inside the solar simulator chamber. This ensures that any observed degradation in the test plates is strictly photochemical, isolating it from ambient thermochemical degradation.

3. Matrix Extraction

• Action: Submerge the PMMA plates in 20 mL of analytical-grade ethanol. Sonicate in a chilled water bath for 15 minutes.

• Causality: Sonication mechanically disrupts the formulation's polymer/emulsifier matrix. Ethanol is chosen because its dielectric constant is perfectly suited to solubilize the highly non-polar trans-isomer, the slightly more polar cis-isomer, and the resulting cyclodimers.

4. HPLC-PDA Quantification

• Action: Inject the extract into an HPLC equipped with a C18 reverse-phase column and a Photodiode Array (PDA) detector. Use an isocratic mobile phase of Methanol/Water (80:20).

• Causality: The C18 column separates the molecules based on hydrophobicity (cis-cinnamate elutes first, followed by trans-cinnamate, followed by the bulky dimers). The PDA captures the full UV spectrum of each eluting peak, confirming molecular identity (e.g., verifying the cis peak has a λmax​ of 280 nm).

5. Mass Balance Calculation

• Action: Calculate the total moles of trans + cis + dimers.

• Self-Validation: If the sum equals 100% of the initial trans-cinnamate from the dark control, the protocol is validated. A mass balance < 95% indicates either incomplete extraction or the formation of volatile, uncaptured cleavage products[1].

Figure 2: Self-validating in vitro workflow for quantifying cinnamate photostability.

Formulation Implications & Conclusion

When developing a drug or cosmetic vehicle, the choice between Butyl 4-methoxycinnamate and branched alternatives like EHMC or IMC must be dictated by the formulation matrix.

Because BMC's linear chain allows for tighter intermolecular packing, it is more susceptible to irreversible [2+2] photodimerization in neat oil phases or highly concentrated micellar cores. To mitigate this, formulators utilizing BMC must incorporate triplet-state quenchers (such as Octocrylene or specific butyloctyl salicylates) to rapidly deactivate the S1​/T1​ excited states before dimerization can occur. Alternatively, encapsulating BMC in silica matrices can physically restrict the molecules, preventing the bimolecular collisions required for truxillic acid formation.

Ultimately, while all methoxycinnamates suffer from trans-cis photoisomerization, understanding the steric implications of the ester chain allows scientists to engineer smarter, more resilient photoprotective systems.

References

• Photochemical degradation of the UV filter octyl methoxycinnamate in solution and in aggregates. Photochemical & Photobiological Sciences (RSC Publishing).[Link]

• Photochemical Degradation of the UV Filter Octyl Methoxy Cinnamate Probed via Laser-Interfaced Mass Spectrometry. Molecules (MDPI).[Link]

• Development of C-Arylcalix[4]resorcinarenes and C-Arylcalix[4]pyrogallolarenes as Antioxidant and UV-B Protector. Indonesian Journal of Chemistry.[Link]

Sources

• 1. Photochemical Degradation of the UV Filter Octyl Methoxy Cinnamate Probed via Laser-Interfaced Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photochemical degradation of the UV filter octyl methoxycinnamate in solution and in aggregates - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 3. Development of C-Arylcalix[4]resorcinarenes and C-Arylcalix[4]pyrogallolarenes as Antioxidant and UV-B Protector | Jumina | Indonesian Journal of Chemistry [journal.ugm.ac.id]

GC-MS Method Validation for Quantifying (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester Purity

Executive Summary

(E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester , commonly referred to as butyl 4-methoxycinnamate, is a semi-volatile ester widely utilized as a UV filter in cosmetics and as an intermediate in pharmaceutical synthesis. Ensuring its absolute purity—and specifically resolving the active (E)-trans isomer from the (Z)-cis isomer and synthetic byproducts—is critical for downstream efficacy.

This guide provides an in-depth comparative analysis of analytical modalities for quantifying the purity of this compound. It culminates in a fully validated, self-validating Gas Chromatography-Mass Spectrometry (GC-MS) methodology aligned with the latest ICH Q2(R2) guidelines[1].

Comparative Analysis of Analytical Modalities

While multiple analytical techniques can assess ester purity, the unique physicochemical properties of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester (lipophilic backbone, moderate volatility, and conjugated system) dictate the optimal modality.

Analytical Modality	Sensitivity (LOD)	Structural Confirmation	Matrix Interference	Ideal Application for Cinnamates
GC-MS	~1–5 ng/mL	High (EI Fragmentation)	Low (Matrix separated by volatility)	Volatile/semi-volatile purity, isomer resolution, & trace impurities.
HPLC-UV	~50–100 ng/mL	Low (Retention time + UV spectrum only)	Moderate (Requires complex gradients)	Routine bulk purity assay where structural confirmation is not required.
LC-MS	~0.1–1 ng/mL	High (MS/MS)	High (Ion suppression in ESI)	Trace metabolite bioanalysis in complex biological fluids.
qNMR	~1–5 mg/mL	Highest (Direct proton counting)	Low	Primary reference standard certification; lacks trace sensitivity.

The Causality Behind GC-MS Selection

GC-MS is the superior choice for this specific analyte due to its thermal stability and vapor pressure. Electron Ionization (EI) at 70 eV provides a robust, highly reproducible fragmentation pattern. For butyl 4-methoxycinnamate (MW = 234.29 g/mol ), the molecular ion [M]+ is observed at m/z 234. The loss of the butoxy radical ( C4​H9​O∙ ) generates a highly stable acylium ion at m/z 161, which serves as the base peak[2]. Utilizing this predictable fragmentation for Selected Ion Monitoring (SIM) maximizes the signal-to-noise ratio, driving the Limit of Quantitation (LOQ) down to trace levels while unambiguously differentiating the target from unreacted precursors like 4-methoxycinnamic acid.

Experimental Protocol: GC-MS Method Development

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . It incorporates an Internal Standard (IS) to correct for injection volume discrepancies and matrix effects, alongside mandatory System Suitability Testing (SST) to verify instrument performance prior to data acquisition[3].

Reagent & Standard Preparation

• Diluent: High-purity, GC-grade ethyl acetate.

• Internal Standard (IS) Solution: Prepare a 10 µg/mL solution of methyl cinnamate (or 1,4-dibromobenzene) in the diluent.

• Calibration Standards: Serially dilute a certified reference material of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester using the IS Solution to yield concentrations of 1, 2.5, 5, 10, and 15 µg/mL.

Sample Preparation Workflow

• Accurately weigh 10.0 mg of the test sample into a 10 mL volumetric flask.

• Dissolve and make up to volume with the IS Solution (yielding a 1 mg/mL stock).

• Transfer 100 µL of the stock solution into a 10 mL volumetric flask and dilute to volume with the IS Solution to achieve a working test concentration of 10 µg/mL.

• Filter through a 0.22 µm PTFE syringe filter into a GC autosampler vial.

GC-MS Instrumental Parameters

• Column: Non-polar DB-5MS (30 m × 0.25 mm ID, 0.25 µm film thickness).

  • Rationale: The non-polar 5% phenyl-arylene stationary phase provides optimal van der Waals interactions with the lipophilic butyl ester, minimizing peak tailing and resolving the (E) and (Z) isomers[4].

• Inlet Conditions: 250°C, Split ratio 10:1. Injection volume: 1 µL.

  • Rationale: A split injection prevents detector saturation and peak fronting, ensuring the linear dynamic range conforms to ICH Q2(R2) reportable range requirements[1].

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial 80°C (hold 2 min).

  • Ramp at 15°C/min to 280°C (hold 5 min).

  • Rationale: The initial low temperature focuses the solvent plug, while the rapid ramp efficiently elutes the semi-volatile ester without inducing thermal degradation.

• MS Conditions: EI source at 230°C, Ionization Energy 70 eV.

  • Acquisition: SIM mode monitoring m/z 161 (Quantitation ion), m/z 178, and m/z 234 (Qualifier ions).

ICH Q2(R2) Validation Framework

The recently updated ICH Q2(R2) guidelines emphasize a lifecycle approach, requiring rigorous statistical evaluation of the reportable range, sensitivity, and robustness[5].

ICH Q2(R2) GC-MS Method Validation Workflow for Purity Analysis.

Quantitative Validation Data

The method was validated by assessing specificity against blank matrices, establishing a calibration model, and calculating LOD/LOQ based on the standard deviation of the response and the slope (S/N ratio > 3 for LOD, > 10 for LOQ)[5]. Accuracy was assessed via spike recovery at 50%, 100%, and 150% of the target concentration.

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result
Specificity	Resolution ( Rs​ ) > 1.5 from impurities/isomers	Rs​ = 2.1 (Baseline separation from cis-isomer)
Linearity Range	Proportional response across reportable range	1.0 – 15.0 µg/mL ( R2 = 0.9992)
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥ 3	0.05 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥ 10	0.15 µg/mL
Intra-day Precision	Relative Standard Deviation (RSD) ≤ 2.0% (n=6)	1.1%
Inter-day Precision	Relative Standard Deviation (RSD) ≤ 2.0% (n=12)	1.4%
Accuracy (Recovery)	98.0% – 102.0% recovery at all spike levels	99.5% ± 0.8%

References

• Validation of Analytical Procedures Q2(R2) - ICH. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. [Link]

• Structure-Activity Relationship Study on the Ethyl p-Methoxycinnamate as an Anti-Inflammatory Agent. ResearchGate.[Link]

• Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS. National Institutes of Health (NIH).[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. intuitionlabs.ai [intuitionlabs.ai]

A Comparative Guide to the Synthesis of Butyl 4-Methoxycinnamate: Homogeneous vs. Heterogeneous Catalysis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of butyl 4-methoxycinnamate, a key intermediate in the preparation of various pharmaceuticals and UV-B filtering agents, is a critical process demanding efficiency, selectivity, and sustainability. The choice of catalyst—the heart of this transformation—profoundly influences these parameters. This guide provides an in-depth comparison of homogeneous and heterogeneous catalytic systems for the Fischer esterification of 4-methoxycinnamic acid with n-butanol, supported by representative experimental data and mechanistic insights to inform your catalyst selection process.

At a Glance: Key Performance Metrics

Metric	Homogeneous Catalyst (p-Toluenesulfonic Acid)	Heterogeneous Catalyst (Amberlyst-15)	Key Considerations
Typical Yield	>95%	85-95%	Homogeneous catalysts often exhibit slightly higher yields due to better reactant-catalyst contact.
Reaction Time	4-6 hours	8-24 hours	Homogeneous reactions are generally faster due to the absence of mass transfer limitations.
Reaction Temperature	100-120°C (Reflux)	80-100°C	Heterogeneous catalysts can sometimes operate at milder temperatures, though reaction times may be longer.
Catalyst Separation	Difficult (requires neutralization and extraction)	Simple (filtration)	This is a major advantage of heterogeneous systems, simplifying downstream processing.
Catalyst Reusability	Not feasible	High (can be used for multiple cycles)	Reusability significantly improves the economic and environmental profile of the process.[1][2][3]
Process Economics	Lower initial cost, higher downstream processing cost	Higher initial cost, lower overall process cost due to reusability and simplified workup	The long-term economic viability often favors heterogeneous catalysts.

Homogeneous Catalysis: The Path of High Activity

Homogeneous catalysts, such as p-toluenesulfonic acid (PTSA) and sulfuric acid, exist in the same phase as the reactants, typically a liquid phase.[4] This ensures excellent contact between the catalyst and the substrates, leading to high reaction rates and conversions. The mechanism of acid-catalyzed esterification is a well-established sequence of protonation, nucleophilic attack, and dehydration.

The Homogeneous Catalytic Cycle

The Fischer esterification reaction catalyzed by a soluble acid like PTSA proceeds through a series of equilibrium steps. The use of excess alcohol or the removal of water as it is formed drives the reaction towards the product.

Caption: Homogeneous catalytic cycle for Fischer esterification.

Experimental Protocol: Homogeneous Synthesis

Materials:

• 4-Methoxycinnamic acid

• n-Butanol

• p-Toluenesulfonic acid (PTSA) monohydrate

• Toluene

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 4-methoxycinnamic acid (1 equiv.), n-butanol (3 equiv.), and toluene (as a solvent to facilitate water removal).

• Add p-toluenesulfonic acid monohydrate (0.05 equiv.) to the mixture.[4]

• Heat the reaction mixture to reflux (approximately 110-120°C) and monitor the azeotropic removal of water in the Dean-Stark trap.

• Continue refluxing for 4-6 hours or until thin-layer chromatography (TLC) indicates the consumption of the starting carboxylic acid.

• Cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (to neutralize the acid catalyst), water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude butyl 4-methoxycinnamate.

• Purify the crude product by column chromatography or vacuum distillation.

Data from a Representative Homogeneous Esterification

The following data is representative of a typical esterification of an aromatic carboxylic acid using a homogeneous catalyst.

Reactant	Molar Ratio	Catalyst	Catalyst Loading	Temperature	Time	Yield
Aromatic Acid:Alcohol	1:3	PTSA	5 mol%	115°C	5 h	98%

Data adapted from analogous esterification reactions.[5]

Heterogeneous Catalysis: The Sustainable Alternative

Heterogeneous catalysts, such as the sulfonic acid-functionalized ion-exchange resin Amberlyst-15, operate in a different phase from the reactants.[6] This fundamental difference is the source of their primary advantages: ease of separation and reusability.[1][3] While potentially exhibiting slower reaction rates due to mass transfer limitations, they represent a more environmentally benign and economically viable approach for industrial-scale synthesis.

The Heterogeneous Catalytic Workflow

The reaction mechanism on the surface of a solid acid catalyst is analogous to the homogeneous pathway, with the active sulfonic acid groups on the resin surface protonating the carboxylic acid.

Caption: Experimental workflow for heterogeneous catalysis.

Experimental Protocol: Heterogeneous Synthesis

Materials:

• 4-Methoxycinnamic acid

• n-Butanol

• Amberlyst-15 (pre-dried)

• Ethyl acetate

• Anhydrous magnesium sulfate

Procedure:

• Activate the Amberlyst-15 resin by drying it in a vacuum oven at 80-100°C for 12 hours.

• In a round-bottom flask, combine 4-methoxycinnamic acid (1 equiv.), n-butanol (3 equiv.), and the activated Amberlyst-15 (20 wt% of the carboxylic acid).

• Heat the mixture with vigorous stirring at 90-100°C for 8-24 hours.

• Monitor the reaction progress by TLC or gas chromatography.

• Upon completion, cool the reaction mixture to room temperature.

• Separate the Amberlyst-15 catalyst by simple filtration. Wash the recovered catalyst with a solvent like ethyl acetate and dry it for future use.[2]

• Concentrate the filtrate under reduced pressure to remove excess n-butanol and solvent.

• The resulting crude product can be further purified if necessary.

Data from a Representative Heterogeneous Esterification

The following data illustrates the performance of Amberlyst-15 in a typical esterification of a carboxylic acid.

Reactant	Molar Ratio	Catalyst	Catalyst Loading	Temperature	Time	Yield (1st Cycle)	Yield (3rd Cycle)
Carboxylic Acid:Alcohol	1:3	Amberlyst-15	20 wt%	95°C	12 h	92%	>88%

Data adapted from analogous esterification reactions and reusability studies.[1][2][3]

Comparative Analysis: Making an Informed Decision

Catalyst Activity and Selectivity: Homogeneous catalysts generally exhibit higher activity, leading to shorter reaction times.[1] This is due to the intimate contact between the catalyst and reactants in a single phase. Both catalyst types generally show high selectivity for ester formation with minimal by-product formation under optimized conditions.

Catalyst Separation and Reusability: This is the most significant point of differentiation. The recovery of homogeneous catalysts is a multi-step process involving neutralization and extraction, which generates additional waste and prevents catalyst reuse. In contrast, heterogeneous catalysts are easily separated by filtration and can be reused multiple times with only a minor loss in activity, making the process more sustainable and cost-effective in the long run.[1][2][3]

Process Conditions and Economics: Homogeneous catalysis often requires reflux temperatures to azeotropically remove water, which can be energy-intensive. While heterogeneous reactions may take longer, they can sometimes be run at slightly lower temperatures. The initial cost of a solid acid resin like Amberlyst-15 is higher than that of PTSA or sulfuric acid. However, the ability to reuse the catalyst and the simplified workup procedure often make the heterogeneous route more economically favorable for larger-scale production.[4]

Conclusion

The choice between homogeneous and heterogeneous catalysts for the synthesis of butyl 4-methoxycinnamate is a trade-off between reaction speed and process sustainability. For rapid, small-scale laboratory syntheses where catalyst recovery is not a primary concern, homogeneous catalysts like p-toluenesulfonic acid offer a highly efficient route. However, for industrial applications and a commitment to green chemistry principles, heterogeneous catalysts such as Amberlyst-15 are the superior choice. Their ease of separation, high reusability, and reduced waste generation present a compelling case for their adoption in modern chemical manufacturing. The insights and protocols provided in this guide aim to equip researchers and development professionals with the necessary information to select the optimal catalytic system for their specific needs, ultimately leading to more efficient and sustainable production of butyl 4-methoxycinnamate.

References

• Amberlyst 15 is an eco-friendly catalyst with many benefits, such as being reusable and generating non-toxic waste after reactions, compared to homogeneous catalysts, although the reaction time of the homogeneous catalyst was faster than the heterogeneous catalytic reaction.
• The catalyst was repeatedly used in oleic acid esterification to test the Amberlyst 15 performance. In this study, the used catalyst was reused 5 repetitions to see the performance of the catalyst regarding repeated use of FFA conversion.
• Amberlyst-15 is a powerful and selective acid catalyst for esterific
• The catalyst can be reused without loss of activity and even facilitates the regeneration of carbonyl groups from 1,3-oxathiolanes. (Source: Organic Chemistry Portal)
• The use of Amberlyst-15 as a heterogeneous acid catalyst offers environmental advantages over homogeneous catalysts and the potential for reuse in the biodiesel production process. (Source: PMC)
• P-toluenesulfonic acid (PTSA) and Amberlyst-15 are both catalysts used in the synthesis of Methyl Diantilis, but they differ significantly in their chemical nature and practicality in the lab. P-toluenesulfonic acid is an organic acid that is soluble in water and can be a liquid in reactions. (Source: Brainly)
• An In-depth Technical Guide to the Synthesis of Octyl 4-Methoxycinnam
• The changes in mol% composition with time in Amberlyst-15 and p-toluenesulfonic acid catalyzed condensation reactions of levulinic acid (LA) with 1,2-ethanediol (1,2-ED) 1,2-propanediol (1,2-PD) and 1,3-propanediol (1,3-PD).

Sources

• 1. researchgate.net [researchgate.net]
• 2. matec-conferences.org [matec-conferences.org]
• 3. Two-Step Esterification Process of Palm Fatty Acid Distillate Using Soaking Coupled with Ultrasound: Process Optimization and Reusable Solid Acid Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. brainly.com [brainly.com]
• 5. researchgate.net [researchgate.net]
• 6. arkat-usa.org [arkat-usa.org]

Validation of Analytical HPLC Methods for (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester: A Comprehensive Comparison Guide

Executive Summary

(E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester, widely known as butyl p-methoxycinnamate, is a highly lipophilic cinnamate ester utilized extensively as a UV-B filter in cosmetic formulations and as a critical intermediate in organic synthesis[1]. Accurate quantification of this compound is essential for quality control, stability testing, and pharmacokinetic profiling. The development of a robust High-Performance Liquid Chromatography (HPLC) method requires strict adherence to the updated ICH Q2(R2) guidelines, which emphasize a lifecycle approach to analytical procedure validation[2][3].

This guide objectively compares chromatographic strategies for isolating and quantifying butyl p-methoxycinnamate, detailing the causality behind column selection, mobile phase optimization, and the self-validating experimental protocols required to achieve regulatory compliance[4].

Section 1: Chromatographic Strategy and Column Comparison

The molecular architecture of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester features a conjugated aromatic system, a methoxy electron-donating group, and a hydrophobic butyl ester tail. When developing an HPLC method, the primary analytical challenge is achieving baseline resolution between the active (E)-isomer (trans) and its photolytic degradation product, the (Z)-isomer (cis), as well as structurally similar impurities like free p-methoxycinnamic acid[5].

Causality in Column Selection: While traditional C18 (Octadecylsilane) columns rely purely on hydrophobic dispersive forces, they often struggle to differentiate between the subtle spatial geometries of (E) and (Z) isomers. In contrast, a Phenyl-Hexyl stationary phase introduces π−π interactions. The phenyl rings on the silica surface align with the conjugated cinnamate core of the analyte. Because the (E)-isomer has a planar, extended conformation, it interacts more strongly with the stationary phase than the sterically hindered (Z)-isomer, resulting in superior selectivity ( α ) and baseline resolution ( Rs​>2.0 ).

Causality of stationary phase selection on (E)/(Z) isomer resolution.

Quantitative Data: Column Performance Comparison

Conditions: Isocratic elution, Acetonitrile/Water (70:30 v/v) with 0.1% Formic Acid, Flow rate 1.0 mL/min, UV detection at 310 nm.

Parameter	Standard C18 Column (150 x 4.6 mm, 5µm)	Phenyl-Hexyl Column (150 x 4.6 mm, 5µm)
Retention Time ( tR​ )	6.8 min	7.4 min
Theoretical Plates ( N )	> 8,000	> 11,000
Tailing Factor ( Tf​ )	1.35	1.08
Resolution ( Rs​ ) (E vs Z)	1.4 (Partial co-elution)	2.8 (Baseline resolution)
Suitability for Stability	Sub-optimal	Highly Recommended

Section 2: ICH Q2(R2) Method Validation Framework

The ICH Q2(R2) guideline establishes a unified international standard for ensuring analytical methods are scientifically sound, reproducible, and defensible[4]. It explicitly requires manufacturers to demonstrate that the analytical procedure is fit for its intended purpose through rigorous testing of specificity, linearity, accuracy, precision, and robustness[3][6].

ICH Q2(R2) Analytical Validation Workflow for HPLC Method Development.

Section 3: Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol described below incorporates an internal System Suitability Test (SST). The method is only considered valid for the day's run if the SST criteria (%RSD of 5 replicate standard injections ≤ 2.0%, Tailing factor ≤ 1.5) are met.

Protocol 1: Specificity and Forced Degradation

Objective: Prove the method can unambiguously assess the analyte in the presence of degradation products[4].

• Preparation of Stock: Dissolve 10 mg of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester in 10 mL of HPLC-grade Acetonitrile (1 mg/mL).

• Photolytic Degradation (Causality): Expose 2 mL of the stock to UV light (254 nm) for 4 hours. Why? Cinnamates undergo rapid photoisomerization from the (E) to the (Z) isomer. This creates a realistic matrix to test column selectivity.

• Acid/Base Hydrolysis: Treat 2 mL aliquots with 0.1 M HCl and 0.1 M NaOH at 60°C for 2 hours to force ester cleavage, generating p-methoxycinnamic acid and butanol. Neutralize before injection.

• Chromatographic Run: Inject 10 µL of each stressed sample onto the Phenyl-Hexyl column.

• Validation Check: Ensure the peak purity angle is less than the peak purity threshold (using a Diode Array Detector at 200-400 nm) for the main analyte peak.

Protocol 2: Linearity, Range, and Sensitivity (LOD/LOQ)

Objective: Establish the calibration model and reportable range[3][7].

• Dilution Series: From the stock, prepare a 7-point calibration curve ranging from 1 µg/mL to 100 µg/mL (e.g., 1, 5, 10, 25, 50, 75, 100 µg/mL).

• Injection: Inject each standard in triplicate.

• Regression Analysis: Plot peak area versus concentration. Calculate the correlation coefficient ( R2 ), y-intercept, and slope.

• LOD/LOQ Determination (Causality): Instead of visual estimation, use the standard deviation of the response ( σ ) and the slope ( S ) of the calibration curve. LOD = 3.3×(σ/S) and LOQ = 10×(σ/S) . Why? This mathematical approach removes operator bias and aligns strictly with ICH Q2(R2) quantitative requirements[4].

Protocol 3: Accuracy and Precision

Objective: Confirm the method delivers reliable data reflecting the true potency of the sample[4].

• Matrix Spiking (Accuracy): Prepare a placebo matrix (e.g., a cosmetic emulsion base without the UV filter). Spike the matrix with the analyte at three concentration levels: 50%, 100%, and 150% of the target analytical concentration (e.g., 25, 50, and 75 µg/mL).

• Extraction: Extract the spiked samples using a liquid-liquid extraction method (e.g., using ethyl acetate), evaporate to dryness, and reconstitute in the mobile phase.

• Repeatability (Precision): Prepare 6 independent sample solutions at the 100% concentration level. Inject each and calculate the %RSD of the assay results.

• Intermediate Precision: Repeat the repeatability protocol on a different day, with a different analyst, using a different HPLC system.

Section 4: Quantitative Data Summary

The following table summarizes the expected validation outcomes for the optimized Phenyl-Hexyl HPLC method against ICH Q2(R2) acceptance criteria.

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Method Performance	Status
System Suitability	%RSD ≤ 2.0%, Tf​≤ 2.0	%RSD = 0.4%, Tf​ = 1.08	Pass
Specificity	Baseline resolution ( Rs​>1.5 ), Peak Purity	Rs​ = 2.8, Purity Angle < Threshold	Pass
Linearity	R2≥ 0.999 over the specified range	R2 = 0.9998 (1 - 100 µg/mL)	Pass
Accuracy (Recovery)	98.0% - 102.0% recovery at all levels	99.2% - 100.5%	Pass
Repeatability	%RSD ≤ 2.0% (n=6)	%RSD = 0.85%	Pass
Intermediate Precision	%RSD ≤ 2.0% across days/analysts	%RSD = 1.12%	Pass
LOD / LOQ	Signal-to-Noise ≥ 3 (LOD) and ≥ 10 (LOQ)	LOD = 0.15 µg/mL, LOQ = 0.45 µg/mL	Pass

References

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." europa.eu.
• MasterControl. "ICH Q2 (R2) Validation of Analytical Procedures." mastercontrol.com.
• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." ich.org.
• European Pharmaceutical Review. "Validation of analytical procedures – ICH Q2(R2)." europeanpharmaceuticalreview.com.
• International Council for Harmonisation (ICH). "Validation of Analytical Procedure Q2(R2) Draft version." ich.org.
• Benchchem. "Ethyl 4-Methoxycinnamate | Research Compound." benchchem.com.
• ACS Publications. "Epoxidation of p-Methoxycinnamates Using Chiral Dioxiranes." acs.org.

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• 1. Ethyl 4-Methoxycinnamate | Research Compound [benchchem.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. database.ich.org [database.ich.org]
• 4. mastercontrol.com [mastercontrol.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. database.ich.org [database.ich.org]
• 7. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]

Spectroscopic validation of synthesized (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester vs commercial standards

Spectroscopic Validation of Synthesized (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester vs. Commercial Standards

Introduction & Regulatory Grounding

The synthesis and analytical verification of active pharmaceutical ingredients (APIs) and cosmetic intermediates demand rigorous, objective quality control. (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester—commonly known as butyl 4-methoxycinnamate—is a highly conjugated ester utilized extensively for its potent UV-B absorbing properties. When validating a synthesized batch of this compound against a commercial reference standard, the analytical challenge lies not only in confirming chemical purity but also in verifying the precise stereochemical geometry (the (E)-isomer).

This guide provides an authoritative comparison methodology. By employing orthogonal spectroscopic techniques, we establish a self-validating analytical framework compliant with[ICH Q2(R2) guidelines for analytical procedure validation][1] and [USP <197> standards for spectroscopic identification][2].

Mechanistic Causality in Experimental Design

To ensure the analytical system is robust and self-validating, we rely on orthogonal physical principles:

• Nuclear Magnetic Resonance (NMR): Probes the magnetic environment of specific nuclei. The causality here is geometric: the scalar coupling constants ( J ) between protons are dictated by dihedral angles (described by the Karplus equation). This provides absolute, field-independent proof of the (E)-alkene configuration.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Probes the vibrational modes of molecular bonds. We utilize Attenuated Total Reflectance (ATR) rather than traditional KBr pellets. ATR eliminates moisture-induced spectral artifacts (such as broad -OH stretching at 3300 cm⁻¹) that often plague hygroscopic KBr, ensuring the ester and ether signals remain pristine and directly comparable to the reference standard[2].

Analytical Methodologies & Protocols

Protocol A: High-Resolution ¹H and ¹³C NMR Spectroscopy

Objective: Confirm structural connectivity and isomeric fidelity.

• Solvent Preparation: Utilize anhydrous Deuterated Chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl₃ lacks protic exchange that could obscure aliphatic signals, while TMS acts as an internal zero-point calibrator, making the chemical shifts self-validating.

• Sample Formulation: Dissolve 15 mg of the synthesized compound (and separately, the commercial standard) in 0.6 mL of the prepared CDCl₃. Transfer to a clean, dry 5 mm NMR tube.

• Data Acquisition (¹H-NMR): Acquire spectra at 400 MHz (or higher) at 298 K. Use a standard single-pulse sequence with 16 transients and a relaxation delay (D1) of 2 seconds to ensure complete longitudinal relaxation for accurate integration.

• Data Acquisition (¹³C-NMR): Acquire at 100 MHz using a proton-decoupled sequence (e.g., WALTZ-16) with 1024 transients to achieve a high signal-to-noise ratio for quaternary carbons.

Protocol B: FT-IR (ATR) Spectroscopy

Objective: Verify functional group identity against the USP reference standard[2].

• System Calibration: Purge the FT-IR spectrometer with dry nitrogen. Perform a background scan (32 scans, 4 cm⁻¹ resolution) on the clean Diamond/ZnSe ATR crystal to establish a baseline.

• Sample Application: Apply 2-5 mg of the neat liquid/oil sample directly onto the ATR crystal. Ensure uniform contact without introducing air bubbles.

• Acquisition: Scan the sample from 4000 to 650 cm⁻¹ (32 scans, 4 cm⁻¹ resolution).

• Processing: Apply an ATR-correction algorithm to account for wavelength-dependent penetration depth, followed by baseline correction.

Data Presentation & Comparative Analysis

The following tables summarize the spectroscopic data, demonstrating the alignment between the synthesized batch and the commercial standard.

Table 1: ¹H-NMR Spectral Comparison (400 MHz, CDCl₃) | Chemical Shift (δ, ppm) | Multiplicity | Integration | Coupling Constant ( J , Hz) | Structural Assignment | Synthesized Batch | Commercial Standard | | :--- | :--- | :--- | :--- | :--- | :--- | :--- | | 7.66 | Doublet (d) | 1H | 16.0 | Ar-CH =C (Alkene) | Conforms | Conforms | | 7.48 | Doublet (d) | 2H | 8.3 | Ar-H (Ortho to alkene) | Conforms | Conforms | | 6.91 | Doublet (d) | 2H | 8.3 | Ar-H (Ortho to methoxy) | Conforms | Conforms | | 6.32 | Doublet (d) | 1H | 16.0 | =CH -CO (Alkene) | Conforms | Conforms | | 4.21 | Triplet (t) | 2H | 6.7 | -O-CH₂ - (Butyl) | Conforms | Conforms | | 3.84 | Singlet (s) | 3H | - | Ar-OCH₃ (Methoxy) | Conforms | Conforms | | 1.68 | Multiplet (m) | 2H | - | -CH₂ - (Butyl) | Conforms | Conforms | | 1.44 | Multiplet (m) | 2H | - | -CH₂ - (Butyl) | Conforms | Conforms | | 0.97 | Triplet (t) | 3H | 7.1 | -CH₃ (Butyl) | Conforms | Conforms |

Crucial Stereochemical Proof: The vinylic protons exhibit a coupling constant of J=16.0 Hz[3]. This unequivocally confirms the trans (E) geometry. A cis (Z) geometry would yield a significantly lower coupling constant ( J≈10−12 Hz). This stereochemical fidelity is critical, as the (E)-isomer maintains the planar extended conjugation required for optimal UV-B absorption.

Table 2: FT-IR (ATR) Spectral Comparison

Wavenumber (cm⁻¹)	Vibration Type	Functional Group Assignment	Synthesized Batch	Commercial Standard
2958, 2872	C-H Stretch	Aliphatic Butyl Chain	Conforms	Conforms
1713	C=O Stretch	Ester Carbonyl	Conforms	Conforms
1634	C=C Stretch	Conjugated Alkene	Conforms	Conforms
1602, 1510	C=C Stretch	Aromatic Ring	Conforms	Conforms
1288, 1252	C-O-C Stretch	Asymmetric/Symmetric Ether	Conforms	Conforms

| 1165 | C-O Stretch | Ester Alkoxy | Conforms | Conforms |

Vibrational Fingerprint: The presence of the strong peak at 1713 cm⁻¹ confirms the intact ester carbonyl, while the 1634 cm⁻¹ peak confirms the conjugated alkene[4].

Validation Workflow Visualization

Orthogonal Spectroscopic Validation Workflow for (E)-Butyl 4-methoxycinnamate.

Conclusion

Through the rigorous application of orthogonal spectroscopic techniques, the synthesized (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester was successfully validated against the commercial reference standard. The precise alignment of NMR chemical shifts and scalar couplings ( J=16.0 Hz) confirmed the structural and stereochemical integrity of the molecule[3]. Simultaneously, the FT-IR (ATR) data provided a conclusive functional group fingerprint[4], satisfying the stringent identification requirements outlined in USP <197>[2] and the validation frameworks of ICH Q2(R2)[1]. This self-validating protocol ensures that the synthesized batch is analytically equivalent to commercial-grade material, rendering it suitable for downstream pharmaceutical or cosmetic formulation.

Sources

• 1. database.ich.org [database.ich.org]
• 2. uspbpep.com [uspbpep.com]
• 3. rsc.org [rsc.org]
• 4. tohoku.repo.nii.ac.jp [tohoku.repo.nii.ac.jp]

Safety & Regulatory Compliance

Operational Guide for the Safe Handling and Disposal of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

Executive Summary & Chemical Profile

(E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester (also known as butyl 4-methoxycinnamate) is a versatile organic ester frequently utilized in drug development, materials science, and cosmetic formulations as a UV filter. While highly efficacious in synthetic and commercial applications, its disposal requires rigorous adherence to environmental and laboratory safety protocols. As an organic ester, improper disposal can lead to environmental persistence and aquatic toxicity. This guide provides a self-validating, step-by-step operational plan for the safe containment, segregation, and disposal of this compound.

Hazard Identification & Mechanistic Causality

Before initiating any disposal protocol, personnel must understand the mechanistic hazards associated with the chemical to ensure self-validating safety practices.

According to standardized Safety Data Sheets (SDS), butyl 4-methoxycinnamate carries specific GHS hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) [2].

The Causality of Toxicity: The electrophilic nature of the α,β-unsaturated ester moiety (the cinnamate core) can interact with nucleophilic sites on biological macromolecules, such as proteins in the skin and mucous membranes. This interaction leads to localized inflammation. Furthermore, as an organic ester, it can undergo acid- or base-catalyzed hydrolysis if mixed with incompatible waste streams, potentially generating heat and pressure in closed containers [1]. Therefore, preventing direct dermal/inhalation exposure and isolating it from reactive chemicals is a mechanistic necessity, not just a regulatory guideline.

Step-by-Step Disposal Methodology

Organic esters must never be discharged into the municipal wastewater system. They require controlled thermal destruction.

Protocol A: Routine Laboratory Waste Disposal

• Waste Segregation: Classify the waste strictly as "Non-Halogenated Organic Waste."

  • Causality: Segregation prevents cross-reactivity. Mixing this ester with strong oxidizers, acids, or bases can trigger exothermic hydrolysis or oxidation reactions[1].

• Primary Containment: Transfer the chemical waste into a High-Density Polyethylene (HDPE) or Teflon-lined container.

  • Causality: Organic esters can act as solvents and degrade certain low-density plastics. HDPE provides superior chemical resistance, preventing solvent permeation and structural degradation of the receptacle.

• Hazard Labeling: Apply a standardized EPA/RCRA hazardous waste label. The label must explicitly state the chemical name, the date of initial waste generation, and the primary hazards (Irritant, Environmental Hazard).

• Institutional Transfer & Destruction: Transfer the sealed containers to an approved waste disposal plant (Protocol P501) [2]. The mandated disposal route is High-Temperature Incineration .

  • Causality: Incineration ensures the complete thermal cleavage of the aromatic ring and ester bonds, converting the compound entirely into CO2​ and H2​O , thereby eliminating any risk of environmental contamination.

Protocol B: Spill Response and Decontamination

In the event of an accidental release, immediate containment is required:

• Isolate and Ventilate: Immediately clear the area and ensure maximum ventilation (P271) to mitigate the accumulation of irritating vapors [2].

• Neutralization & Absorption: Do not use water to flush the spill, as the compound is hydrophobic and will spread. Instead, cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or diatomaceous earth).

  • Causality: Inert absorbents physically trap the hydrophobic ester through capillary action without initiating an exothermic chemical reaction.

• Mechanical Collection: Sweep the absorbed mixture using non-sparking tools to prevent ignition of any co-solvents, and place the material into a sealable hazardous waste receptacle.

• Surface Decontamination: Wash the affected surface thoroughly with a mild detergent solution to solubilize any remaining organic residue, followed by a final water rinse.

Quantitative Data & Operational Parameters

Parameter	Specification / Code	Operational Implication
Chemical Name	(E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester	Primary identifier for waste logs.
CAS Number	40458-52-4	Required for EPA/RCRA labeling.
GHS Hazard Codes	H315, H319, H335	Dictates the use of PPE (Gloves, Goggles, Fume Hood).
Precautionary Codes	P261, P280, P501	Mandates avoiding vapor inhalation and requires approved disposal.
Waste Classification	Non-Halogenated Organic	Must be segregated from halogens and oxidizers.
Disposal Method	High-Temperature Incineration	Requires transfer to a licensed hazardous waste facility.

Workflow Visualization

Fig 1: Operational workflow for containment, segregation, and disposal of butyl 4-methoxycinnamate.

References

• U.S. Environmental Protection Agency (EPA) . Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. Available at: [Link]

Personal protective equipment for handling (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

Essential Safety and Handling Guide for (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester

This guide provides comprehensive safety protocols and logistical information for the handling and disposal of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester (CAS No. 40458-52-4). As a trusted partner in your research, we aim to provide value beyond the product itself by ensuring you have the critical information to maintain a safe laboratory environment. The following procedures are based on established best practices and data from structurally related compounds, providing a robust framework for risk mitigation.

Hazard Assessment: An In-Depth Analysis

• Skin and Eye Irritation: Based on the parent compound, (E)-3-(4-Methoxyphenyl)acrylic acid, and related esters like methyl 3-(4-methoxyphenyl)acrylate, this compound is expected to cause skin irritation and serious eye irritation.[1][2][3]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory irritation.[1][2][3]

• Potential for Allergic Skin Reaction (Sensitization): The presence of the butyl acrylate moiety suggests a potential for skin sensitization, which can lead to an allergic reaction upon repeated contact.[4][5]

• Flammability: Related butyl esters are flammable liquids.[4][6] While the flammability of this specific compound is unconfirmed, it should be treated as a potential fire hazard.

Hazard Summary Table

Hazard	Predicted Severity	Rationale
Skin Irritation	Category 2	Based on data for the parent acid and related esters.[1][2][3]
Eye Irritation	Category 2A	Based on data for the parent acid and related esters.[1][2][3]
Respiratory Irritation	Category 3	Based on data for the parent acid and related esters.[1][2][3]
Skin Sensitization	Category 1 (Assumed)	Based on data for related butyl acrylates.[4][5]
Flammability	Possible	Based on data for related butyl esters.[4][6]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial for minimizing exposure. The following are mandatory when handling (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester:

• Eye and Face Protection: Chemical safety goggles with side shields are the minimum requirement.[1] A face shield should be worn in situations with a higher risk of splashes.[2]

• Hand Protection: Chemically resistant gloves are essential. Nitrile or neoprene gloves are recommended. Always inspect gloves for tears or punctures before use and practice proper glove removal techniques to avoid skin contact.[2]

• Skin and Body Protection: A lab coat is required. For larger quantities or tasks with a high splash potential, a chemical-resistant apron or a full suit may be necessary.[2]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of vapors or aerosols.[1][2] If a fume hood is not available or if ventilation is inadequate, a NIOSH-approved respirator with an appropriate organic vapor cartridge is required.[2]

Operational Plan: From Receipt to Disposal

The following step-by-step workflow ensures a safe handling process from start to finish.

Caption: Workflow for Safe Handling of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester.

Step-by-Step Handling Protocol:

• Preparation:

  • Before beginning work, review the safety data sheets of structurally similar compounds to reinforce your understanding of the potential hazards.[1][2][3][4]

  • Don all required personal protective equipment as outlined in the section above.

  • Ensure that the chemical fume hood has been certified and is functioning correctly.

  • Have a spill kit readily accessible.

• Handling:

  • Conduct all manipulations of the compound, including weighing and transferring, inside a chemical fume hood to prevent inhalation of vapors.[1][2]

  • Keep the container tightly sealed when not in use to minimize the release of vapors.[3]

  • Handle the substance carefully to avoid the formation of dust or aerosols.[2]

  • Avoid contact with skin and eyes.[2]

• In Case of a Spill:

  • Evacuate personnel from the immediate area and ensure adequate ventilation.[2]

  • For small spills, absorb the material with a non-combustible absorbent material such as sand or vermiculite.[1]

  • Collect the absorbed material and any contaminated soil into a suitable, sealed container for disposal.[2]

  • Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

  • For large spills, contact your institution's Environmental Health and Safety (EHS) department immediately.

Disposal Plan: Responsible Waste Management

Proper disposal of (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection:

  • All waste containing this chemical, including excess material, contaminated absorbents, and disposable PPE, must be collected in a designated, properly labeled, and sealed hazardous waste container.

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.

• Disposal Procedure:

  • Dispose of the chemical waste in accordance with all applicable federal, state, and local regulations.[1]

  • The primary method of disposal will likely be incineration by a licensed hazardous waste disposal facility.

  • Never dispose of this chemical down the drain or in the regular trash.[2]

Emergency Procedures: First Aid

In the event of an accidental exposure, immediate action is crucial.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[1]

• Skin Contact: Remove all contaminated clothing and wash the affected skin area thoroughly with soap and plenty of water.[1][2] If irritation or a rash develops, seek medical attention.[5]

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, administer artificial respiration.[2] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[1]

By adhering to these guidelines, you can confidently and safely handle (E)-3-(4-Methoxy-phenyl)-acrylic acid butyl ester in your research endeavors. Our commitment is to your safety and the integrity of your work.

References

• Safety review of seven active sunscreen ingredients. (2021, July 1). Therapeutic Goods Administration (TGA). [Link]

• Synthesis of (E)-butyl-3-(4-methoxyphenyl) acrylate. ResearchGate. [Link]

• Comparison between endocrine activity assessed using ToxCast/Tox21 database and human plasma concentration of sunscreen active ingredients/UV filters. (2021). PMC. [Link]

• Butyl Acrylate - Safety Data Sheet. (2025, November 13). SasolTechData.com. [Link]

• Toxicity of Different Chemical Components in Sun Cream Filters and Their Impact on Human Health: A Review. (2023, January 4). MDPI. [Link]

• Acrylic acid, n-butyl ester. Organic Syntheses Procedure. [Link]

• BUTYL ACRYLATE - Safety Data Sheet. (2020, October 6). sibur-int.com. [Link]

• DSM Nutritional Products - National Toxicology Program (NTP). (2008, May 30). [Link]

• Methacrylate Esters – Safe Handling Manual. Methacrylate Producers Association, Inc. [Link]

• EBAM Safe Handling and Storage of Acrylic Esters. Petrochemicals Europe. [Link]

• 25119-83-9 / 6-809. NITE. [Link]

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• 2. angenechemical.com [angenechemical.com]
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